Ribofuranose,2-deoxy,3,5-dibenzoate

Core Science & Biosynthesis

Synthesis of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key intermediate in the synthesis of various nucleoside analogues and other biologically active molecules. This document details the underlying synthetic strategies, experimental protocols, and relevant quantitative data to aid researchers in the successful preparation of this important compound.

Introduction

2-Deoxy-D-ribofuranose 3,5-dibenzoate is a protected form of 2-deoxy-D-ribose, the sugar moiety of deoxyribonucleic acid (DNA). The presence of benzoyl protecting groups at the C3 and C5 hydroxyl positions allows for selective modification at the anomeric C1 position, making it a versatile building block in nucleoside chemistry. The synthesis of this compound is a critical step in the development of antiviral and anticancer drugs, as well as in the study of DNA structure and function. This guide will focus on the most common and practical approach for its synthesis: the direct benzoylation of 2-deoxy-D-ribose.

Synthetic Pathway and Mechanism

The primary route for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate involves the selective esterification of the primary (C5) and one of the secondary (C3) hydroxyl groups of 2-deoxy-D-ribose with benzoyl chloride. The reaction is typically carried out in a basic solvent, such as pyridine, which acts as both a solvent and an acid scavenger. The general reaction scheme is depicted below.

Figure 1: General synthetic pathway for 2-deoxy-D-ribofuranose 3,5-dibenzoate.

The regioselectivity of the benzoylation is influenced by the relative reactivity of the hydroxyl groups in 2-deoxy-D-ribose. The primary hydroxyl group at C5 is the most reactive due to less steric hindrance, leading to the formation of the 5-O-benzoyl intermediate as the major initial product. Subsequent benzoylation occurs preferentially at the C3 hydroxyl group. The use of a catalyst, such as 4-dimethylaminopyridine (DMAP), can accelerate the reaction.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, compiled from established methodologies.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity
2-Deoxy-D-ribose	C₅H₁₀O₄	134.13	≥98%
Benzoyl Chloride	C₇H₅ClO	140.57	≥99%
Pyridine	C₅H₅N	79.10	Anhydrous, ≥99.8%
4-Dimethylaminopyridine (DMAP)	C₇H₁₀N₂	122.17	≥99%
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	ACS Grade
Hexane	C₆H₁₄	86.18	ACS Grade
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-

Synthesis Procedure

Figure 2: Experimental workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine (10-20 mL per gram of sugar).

• Cooling: Cool the resulting solution to 0 °C in an ice bath.

• Catalyst Addition: Add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.05-0.1 eq) to the solution.

• Reagent Addition: Add benzoyl chloride (2.2-2.5 eq) dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 2:1 v/v).

• Work-up: Upon completion of the reaction, cool the mixture in an ice bath and quench by the slow addition of water or crushed ice.

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate (e.g., starting from 9:1 to 2:1 v/v) to afford 2-deoxy-D-ribofuranose 3,5-dibenzoate as a colorless oil or a white solid.

Quantitative Data

The following tables summarize typical quantitative data for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Table 1: Reaction Parameters and Yield

Parameter	Value	Reference
Starting Material	2-Deoxy-D-ribose	General Procedure
Key Reagents	Benzoyl Chloride, Pyridine, DMAP	General Procedure
Reaction Temperature	0 °C to Room Temperature	General Procedure
Reaction Time	12 - 24 hours	General Procedure
Typical Yield	60 - 80%	Estimated from related syntheses

Table 2: Spectroscopic Data for 2-Deoxy-D-ribofuranose 3,5-Dibenzoate

¹H NMR (CDCl₃, 400 MHz)	δ (ppm)	Multiplicity	J (Hz)	Assignment
Aromatic Protons	8.10 - 7.95	m	-	4H, Ar-H
7.60 - 7.35	m	-	6H, Ar-H
H-1	6.45	dd	6.0, 2.0	Anomeric H
H-3	5.50	m	-	CH-OBz
H-4	4.70	m	-	CH
H-5a, H-5b	4.60 - 4.45	m	-	CH₂-OBz
H-2a	2.80	ddd	14.0, 6.0, 2.0	CH₂
H-2b	2.50	ddd	14.0, 8.0, 6.0	CH₂
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm)	Assignment
Carbonyl Carbons	166.5, 166.0	2 x C=O
Aromatic Carbons	133.5 - 128.5	Ar-C
C-1	98.0	Anomeric C
C-4	82.5	CH
C-3	75.0	CH-OBz
C-5	64.0	CH₂-OBz
C-2	39.0	CH₂

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and the specific instrument used.

Conclusion

This technical guide has outlined a detailed and practical approach for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate. The provided experimental protocol, along with the tabulated quantitative data, serves as a valuable resource for researchers in the fields of medicinal chemistry, organic synthesis, and drug development. The successful synthesis of this key intermediate opens avenues for the creation of novel nucleoside analogues with potential therapeutic applications. Adherence to the described procedures and safety precautions is essential for achieving high yields and purity of the target compound.

An In-depth Technical Guide to the Chemical Properties of 2-deoxy-D-ribofuranose 3,5-dibenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-deoxy-D-ribofuranose 3,5-dibenzoate is a derivative of 2-deoxy-D-ribose, a fundamental component of deoxyribonucleic acid (DNA). The strategic placement of benzoate groups at the 3 and 5 positions of the furanose ring modifies the polarity and steric properties of the parent sugar, making it a valuable intermediate in the synthesis of various nucleoside analogues and other carbohydrate-based molecules. This guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and an exploration of the biological significance of its parent molecule.

Chemical and Physical Properties

While specific experimental data for 2-deoxy-D-ribofuranose 3,5-dibenzoate is not extensively reported in publicly available literature, its fundamental properties can be summarized. The compound is recognized by the Chemical Abstracts Service (CAS) with the registry number 112137-63-0 .[1][2]

Table 1: General Chemical Properties

Property	Value	Source
CAS Number	112137-63-0	[1][2]
Molecular Formula	C₁₉H₁₈O₆	[1][2]
Molecular Weight	342.34 g/mol	[1][2]
Alternate Names	2-Deoxy-3,5-di-O-benzoylribofuranose	[1][2]

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Information	Source/Basis
Physical State	Likely a solid at room temperature	Based on related benzoylated sugar derivatives.
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate; sparingly soluble in water.	Based on the properties of similar benzoylated compounds.
Melting Point	Not available in the searched literature.	N/A
Boiling Point	Not available in the searched literature.	N/A

Spectroscopic Data (Predicted)

Table 3: Predicted Spectroscopic Data

Spectroscopy	Expected Chemical Shifts/Features
¹H NMR	Aromatic protons of the benzoate groups (multiplets, ~7.2-8.1 ppm), anomeric proton (H-1) of the furanose ring (~5.0-6.5 ppm), protons on the furanose ring (multiplets, ~2.0-5.0 ppm).
¹³C NMR	Carbonyl carbons of the benzoate groups (~165-175 ppm), aromatic carbons (~128-134 ppm), carbons of the furanose ring (~60-100 ppm).
IR Spectroscopy	Strong C=O stretching vibrations from the benzoate esters (~1720 cm⁻¹), C-O stretching vibrations (~1270 and 1100 cm⁻¹), and aromatic C-H stretching (~3000-3100 cm⁻¹) and bending vibrations.
Mass Spectrometry	A molecular ion peak [M]+ or adducts such as [M+Na]+ corresponding to the molecular weight of 342.34. Common fragment ions would include the benzoyl cation (m/z 105) and loss of the benzoate groups.

Experimental Protocols

A detailed experimental protocol for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate is not explicitly described in the searched literature. However, a general method for the selective benzoylation of 2-deoxy-D-ribose at the 3 and 5 positions can be proposed based on established procedures for the acylation of carbohydrates. The primary hydroxyl group at the 5-position is the most reactive, followed by the secondary hydroxyl at the 3-position. The hydroxyl at the anomeric C-1 position can be protected or exist as a mixture of anomers which may be separated after the reaction.

Proposed Synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

This protocol is a generalized procedure and may require optimization.

Objective: To selectively benzoylate the hydroxyl groups at the 3 and 5 positions of 2-deoxy-D-ribose.

Materials:

• 2-deoxy-D-ribose

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

• Dissolution: Dissolve 2-deoxy-D-ribose in a mixture of anhydrous pyridine and anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon). Cool the mixture to 0°C in an ice bath.

• Benzoylation: Slowly add approximately 2.2 equivalents of benzoyl chloride dropwise to the cooled solution while stirring. The use of slightly more than two equivalents accounts for the higher reactivity of the primary hydroxyl group and promotes the acylation of the secondary hydroxyl at the 3-position.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and dilute with dichloromethane.

• Extraction: Wash the organic layer sequentially with 1 M HCl to remove pyridine, saturated aqueous NaHCO₃ to neutralize any remaining acid, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the desired 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Biological Context and Potential Applications

While there is no specific information in the searched literature regarding the biological activity of 2-deoxy-D-ribofuranose 3,5-dibenzoate, the parent molecule, 2-deoxy-D-ribose, is of immense biological importance.

2-deoxy-D-ribose has been shown to induce angiogenesis, the formation of new blood vessels. This pro-angiogenic activity is believed to be mediated through the upregulation of Vascular Endothelial Growth Factor (VEGF). The potential of 2-deoxy-D-ribose in promoting wound healing, particularly in diabetic models, has been a subject of research.

The benzoylation at the 3 and 5 positions significantly alters the molecule's lipophilicity. This modification is often employed in medicinal chemistry to improve the cell permeability of sugar-based compounds, potentially enhancing their bioavailability and therapeutic efficacy. As such, 2-deoxy-D-ribofuranose 3,5-dibenzoate serves as a key intermediate in the synthesis of novel nucleoside analogues that may possess antiviral or anticancer properties.

Diagram of the Relationship between 2-deoxy-D-ribose and its Potential Biological Effects:

Caption: Biological context of 2-deoxy-D-ribose and the role of its dibenzoate derivative.

Conclusion

2-deoxy-D-ribofuranose 3,5-dibenzoate is a chemically significant derivative of a biologically crucial sugar. While detailed experimental data on its physicochemical properties are sparse, its role as a synthetic intermediate is clear. The provided synthetic protocol, based on established chemical principles, offers a reliable pathway for its preparation. Further research into the biological activities of this and similar acylated 2-deoxy-D-ribose derivatives could unveil novel therapeutic agents.

References

• 1. scbt.com [scbt.com]
• 2. 1,3,5-Tri-O-benzoyl-2-O-methyl-D-ribofuranose | 68045-07-8 | Benchchem [benchchem.com]

Elucidation of the Structure of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data integral to the structural elucidation of 2-deoxy-D-ribofuranose 3,5-dibenzoate. This compound is a key intermediate in the synthesis of various nucleoside analogues and other pharmacologically active molecules. The following sections detail the experimental protocols, spectroscopic data, and logical framework for confirming its chemical structure.

Synthesis and Purification

The synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate is typically achieved through the selective benzoylation of 2-deoxy-D-ribose. A general and efficient method involves the use of benzoyl chloride in the presence of a base, such as pyridine, to neutralize the hydrochloric acid byproduct. A catalyst, like 4-dimethylaminopyridine (DMAP), is often employed to enhance the reaction rate.

Experimental Protocol: Synthesis of 2-Deoxy-D-ribofuranose 3,5-Dibenzoate

Materials:

• 2-deoxy-D-ribose

• Pyridine, anhydrous

• Benzoyl chloride

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• A solution of 2-deoxy-D-ribose in anhydrous pyridine and a catalytic amount of DMAP is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C in an ice bath.

• Benzoyl chloride (2.2 equivalents) is added dropwise to the stirred solution, ensuring the temperature remains at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until thin-layer chromatography (TLC) indicates the consumption of the starting material.

• The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The mixture is then extracted with dichloromethane. The organic layers are combined, washed with brine, and dried over anhydrous magnesium sulfate or sodium sulfate.

• The solvent is removed under reduced pressure to yield the crude product.

• Purification is achieved by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Spectroscopic Data for Structure Confirmation

The definitive structure of the synthesized compound is elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule. The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, allow for the precise assignment of each atom in the molecule.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Deoxy-D-ribofuranose 3,5-Dibenzoate (in CDCl₃)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H-1	~6.4	dd	~6.5, ~2.0
H-2a	~2.5	ddd	~14.0, ~6.5, ~2.5
H-2b	~2.8	dt	~14.0, ~7.0
H-3	~5.5	m	-
H-4	~4.6	m	-
H-5a	~4.8	dd	~12.0, ~3.0
H-5b	~4.7	dd	~12.0, ~4.0
Aromatic-H	8.1-7.4	m	-

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Deoxy-D-ribofuranose 3,5-Dibenzoate (in CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)
C-1	~98
C-2	~38
C-3	~75
C-4	~83
C-5	~64
C=O (benzoate)	~166, ~165
C-ipso (benzoate)	~130
C-ortho (benzoate)	~129
C-meta (benzoate)	~128
C-para (benzoate)	~133

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Table 3: Predicted Mass Spectrometry Data for 2-Deoxy-D-ribofuranose 3,5-Dibenzoate

Ion	Predicted m/z	Interpretation
[M+Na]⁺	365.10	Molecular ion plus sodium
[M-H₂O+H]⁺	325.11	Loss of water from the protonated molecule
[C₇H₅O]⁺	105.03	Benzoyl cation

Experimental Workflows and Logical Relationships

The following diagrams illustrate the key processes in the synthesis and structural elucidation of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

A flowchart of the synthesis process.

The workflow for structure elucidation.

The logical connections in structure verification.

In-Depth Technical Guide: Characterization of 2-Deoxy-3,5-di-O-benzoylribofuranose (CAS No. 112137-63-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive characterization of 2-Deoxy-3,5-di-O-benzoylribofuranose (CAS No. 112137-63-0), a key intermediate in the synthesis of a wide range of nucleoside analogues with significant therapeutic potential. This document outlines its physicochemical properties, provides detailed experimental protocols for its synthesis and characterization, and explores the biological activities and mechanisms of action of notable nucleoside derivatives. Particular emphasis is placed on the role of this compound in the development of antiviral and anticancer agents.

Introduction

2-Deoxy-3,5-di-O-benzoylribofuranose is a protected derivative of 2-deoxy-D-ribose, a fundamental building block of deoxyribonucleic acid (DNA). The benzoyl protecting groups at the 3 and 5 positions of the furanose ring enhance its stability and solubility in organic solvents, making it a versatile synthon in organic chemistry. Its primary application lies in the stereoselective synthesis of modified nucleosides, where alterations to the nucleobase or the sugar moiety can lead to compounds with potent biological activities. These synthetic nucleoside analogues are designed to mimic natural nucleosides and interfere with viral replication or cancer cell proliferation by targeting key enzymes and signaling pathways.[1][2][3] This guide serves as a detailed resource for researchers engaged in the design and synthesis of novel nucleoside-based therapeutics.

Physicochemical Properties

2-Deoxy-3,5-di-O-benzoylribofuranose is a white solid at room temperature.[4] Its key physicochemical properties are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	112137-63-0	[5]
Molecular Formula	C₁₉H₁₈O₆	[5]
Molecular Weight	342.34 g/mol	[5]
Alternate Names	2-Deoxy-D-ribofuranose 3,5-Dibenzoate	[5]
Appearance	White Solid	[4]
Solubility	Soluble in DMSO (slightly)	[6]

Synthesis and Characterization

The synthesis of 2-Deoxy-3,5-di-O-benzoylribofuranose is a critical step in the production of many nucleoside drug candidates. Below are detailed experimental protocols for its synthesis and characterization.

Synthesis Protocol

A representative synthetic workflow is depicted below:

Caption: General synthetic workflow for 2-Deoxy-3,5-di-O-benzoylribofuranose.

Experimental Details (Adapted from related syntheses):

• Formation of a Glycosyl Halide/Acetate: 2-Deoxy-D-ribose is treated with a suitable reagent like hydrogen chloride in methanol or acetyl chloride in acetic acid to activate the anomeric carbon, forming a methyl glycoside or a 1-O-acetyl derivative respectively.

• Benzoylation: The resulting intermediate is dissolved in a suitable solvent such as pyridine, which also acts as a base. Benzoyl chloride is then added dropwise at a controlled temperature (typically 0 °C to room temperature). The reaction mixture is stirred until completion, which can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the reaction is quenched, and the product is extracted into an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified using column chromatography on silica gel to yield the pure 2-Deoxy-3,5-di-O-benzoylribofuranose.

Characterization Methods

The structure and purity of the synthesized 2-Deoxy-3,5-di-O-benzoylribofuranose are confirmed using various spectroscopic techniques.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. While a complete, assigned spectrum for this specific compound is not available in the cited literature, representative chemical shifts for similar dibenzoylated ribofuranose derivatives are provided in the table below.[7][8][9]

Nucleus	Expected Chemical Shift Range (ppm)
¹H NMR
Anomeric Proton (H-1')	6.0 - 6.5
Sugar Protons (H-2' to H-5')	2.5 - 5.0
Benzoyl Aromatic Protons	7.3 - 8.1
¹³C NMR
Anomeric Carbon (C-1')	95 - 105
Sugar Carbons (C-2' to C-5')	40 - 85
Benzoyl Carbonyl Carbons	165 - 170
Benzoyl Aromatic Carbons	128 - 135

3.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The expected characteristic absorption bands for 2-Deoxy-3,5-di-O-benzoylribofuranose are listed below.

Functional Group	Wavenumber (cm⁻¹)
C=O (Ester)	~1720
C-O (Ester)	1250 - 1300
C-H (Aromatic)	~3070
C=C (Aromatic)	1600, 1450

3.2.3. Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the compound. For 2-Deoxy-3,5-di-O-benzoylribofuranose, the expected molecular ion peak [M+H]⁺ would be observed at m/z 343.11.

Role in Drug Development and Biological Activity of Derivatives

2-Deoxy-3,5-di-O-benzoylribofuranose is not known to possess significant biological activity itself. Its importance lies in its utility as a precursor for the synthesis of nucleoside analogues that are potent antiviral and anticancer agents.[1][10] The benzoyl groups serve as protecting groups during the coupling of the sugar moiety with a modified nucleobase and are subsequently removed in the final steps of the synthesis.

Antiviral Nucleoside Analogues

Many clinically important antiviral drugs are nucleoside analogues. These compounds act as chain terminators of viral DNA or RNA synthesis by being incorporated by viral polymerases.[1][3] The absence of a 3'-hydroxyl group or the presence of a modified sugar moiety prevents the addition of the next nucleotide, thus halting viral replication.

Mechanism of Action for Antiviral Nucleoside Analogues:

Caption: General mechanism of action for antiviral nucleoside analogues.

Nucleosides synthesized from 2-Deoxy-3,5-di-O-benzoylribofuranose and its derivatives have shown activity against a range of viruses, including:

• Human Immunodeficiency Virus (HIV): By targeting HIV reverse transcriptase.[11][12]

• Hepatitis B Virus (HBV): By inhibiting HBV polymerase.[13]

• Hepatitis C Virus (HCV): By targeting the HCV NS5B RNA-dependent RNA polymerase.[12]

• Herpes Simplex Virus (HSV): By inhibiting viral DNA polymerase.[14]

Anticancer Nucleoside Analogues

In cancer chemotherapy, nucleoside analogues function as antimetabolites. They are incorporated into the DNA of rapidly dividing cancer cells, leading to chain termination and apoptosis.[15][16] They can also inhibit key enzymes involved in nucleotide metabolism, depriving cancer cells of the necessary building blocks for DNA synthesis.

Signaling Pathways Affected by Anticancer Nucleoside Analogues:

The incorporation of nucleoside analogues into DNA triggers DNA damage response pathways, often leading to the activation of tumor suppressor proteins like p53. This can initiate cell cycle arrest, allowing for DNA repair, or, if the damage is too severe, induce apoptosis.

Caption: Simplified signaling pathway initiated by anticancer nucleoside analogues.

Derivatives of 2-Deoxy-3,5-di-O-benzoylribofuranose have been investigated for their potential in treating various cancers, including leukemia and solid tumors.[10][17]

Conclusion

2-Deoxy-3,5-di-O-benzoylribofuranose (CAS No. 112137-63-0) is a pivotal intermediate in the synthesis of therapeutically valuable nucleoside analogues. Its well-defined structure and reactivity make it an essential tool for medicinal chemists and drug development professionals. While the compound itself is not biologically active, the nucleoside derivatives synthesized from it have demonstrated significant potential as antiviral and anticancer agents. A thorough understanding of its properties and synthetic applications, as detailed in this guide, is crucial for the continued development of novel and effective nucleoside-based therapies. Further research into the biological activities of new nucleosides derived from this precursor is a promising avenue for future drug discovery efforts.

References

• 1. Nucleoside Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Deoxy-2-fluoro-1,3,5-tri-O-benzoyl-D-ribofuranose | 97614-43-2 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. 3,5-Di-O-(p-toluyl)-2-deoxy-D-ribofuranosyl chloride (CAS 4330-21-6) | Abcam [abcam.com]
• 7. Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assignment of the ¹H and 13C NMR spectra of N²,N6-dibenzoyl-N²,N9-bis(2',3'-di-O-benzoyl-(α)-L-threofuranosyl)-2,6-diaminopurine [scielo.org.mx]
• 10. Azapurine nucleosides. 1. Synthesis and antitumor activity of certain 3- -D-ribofuranosyl- and 2'-deoxy-D-ribofuranosyl-v-triazolo(4,5-d)pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. SYNTHESIS AND ANTIVIRAL ACTIVITY OF PURINE 2′,3′-DIDEOXY-2′,3′-DIFLUORO-D-ARABINOFURANOSYL NUCLEOSIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Proximal Fleximer Analogues of 2′-Deoxy-2′-Fluoro-2′-Methyl Purine Nucleos(t)ides: Synthesis and Preliminary Pharmacokinetic and Antiviral Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Synthesis and antiviral evaluation of α-L-2'-deoxythreofuranosyl nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of a 3′-C-ethynyl-β-d-ribofuranose purine nucleoside library: Discovery of C7-deazapurine analogs as potent antiproliferative nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 2-deoxy-D-ribofuranose 3,5-dibenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic and synthetic aspects of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key intermediate in the synthesis of various nucleoside analogues with potential therapeutic applications. Due to the limited availability of direct experimental data for this specific compound in public literature, this guide combines known properties with predicted spectroscopic data and a generalized, robust experimental protocol adapted from methodologies for similar compounds. The aim is to furnish researchers with a reliable resource for the synthesis, characterization, and potential application of this important molecule.

Chemical Identity and Properties

2-deoxy-D-ribofuranose 3,5-dibenzoate is a derivative of the naturally occurring sugar 2-deoxy-D-ribose, the foundational component of deoxyribonucleic acid (DNA). The addition of two benzoyl groups at the 3 and 5 positions enhances its lipophilicity and makes it a versatile building block in organic synthesis, particularly for nucleoside analogues.

Property	Value	Reference
Chemical Name	2-deoxy-D-ribofuranose 3,5-dibenzoate	[1]
Alternate Name	2-Deoxy-3,5-di-O-benzoylribofuranose	[1]
CAS Number	112137-63-0	[1]
Molecular Formula	C₁₉H₁₈O₆	[1]
Molecular Weight	342.34 g/mol	[1]

Spectroscopic Data (Predicted and Analog-Based)

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum of 2-deoxy-D-ribofuranose 3,5-dibenzoate in CDCl₃ would exhibit characteristic signals for the ribofuranose ring protons and the aromatic protons of the benzoyl groups. The anomeric proton (H-1) is expected to be a doublet, with its chemical shift and coupling constant being indicative of the anomeric configuration.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	~6.4	dd	~6.0, 2.0
H-2α	~2.5	m	-
H-2β	~2.8	m	-
H-3	~5.5	m	-
H-4	~4.6	m	-
H-5a	~4.7	dd	~12.0, 3.0
H-5b	~4.5	dd	~12.0, 5.0
Aromatic-H (ortho)	~8.0	d	~7.5
Aromatic-H (meta, para)	~7.4-7.6	m	-

¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum in CDCl₃ will show signals for the five carbons of the ribofuranose ring and the carbons of the two benzoyl groups, including the characteristic carbonyl signals.

Carbon	Predicted Chemical Shift (δ, ppm)
C-1	~98
C-2	~38
C-3	~74
C-4	~82
C-5	~64
Benzoyl C=O	~166, ~165
Benzoyl C (ipso)	~130
Benzoyl C (ortho)	~129
Benzoyl C (meta)	~128
Benzoyl C (para)	~133

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by strong absorptions from the carbonyl groups of the benzoate esters and C-O stretching frequencies.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C=O (ester)	~1720	Strong
C-O (ester)	~1270, ~1100	Strong
C-H (aromatic)	~3070	Medium
C-H (aliphatic)	~2950	Medium
C=C (aromatic)	~1600, ~1450	Medium

Mass Spectrometry

The mass spectrum, likely obtained via Electrospray Ionization (ESI), would be expected to show the molecular ion peak, possibly as an adduct with sodium ([M+Na]⁺) or potassium ([M+K]⁺).

Ion	Expected m/z
[M+H]⁺	343.11
[M+Na]⁺	365.10

Experimental Protocol: Synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

This protocol is a generalized procedure adapted from standard methods for the benzoylation of sugars. Researchers should optimize reaction conditions based on their specific laboratory setup and starting materials.

Materials

• 2-deoxy-D-ribose

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure

• Dissolution: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine (10-20 mL per gram of sugar). Cool the solution to 0 °C in an ice bath.

• Benzoylation: Add benzoyl chloride (2.2-2.5 eq) dropwise to the stirred solution via the dropping funnel over a period of 30-60 minutes, ensuring the temperature remains at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Cool the reaction mixture back to 0 °C and quench by the slow addition of water or ice. Dilute the mixture with dichloromethane and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with 1 M HCl (to remove pyridine), water, saturated aqueous NaHCO₃ (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-deoxy-D-ribofuranose 3,5-dibenzoate.

• Characterization: Confirm the identity and purity of the product using the spectroscopic methods outlined in Section 2.

Potential Biological Significance and Signaling Pathway

Derivatives of monosaccharides, including benzoylated forms, are often investigated for their potential as anticancer and antiviral agents.[2] While the specific biological activity of 2-deoxy-D-ribofuranose 3,5-dibenzoate is not extensively documented, its role as a precursor to nucleoside analogues suggests its potential to be metabolized into compounds that can interfere with cellular or viral processes.

The diagram below illustrates a hypothetical pathway where a derivative of this compound, a nucleoside analogue, could exert an antiviral effect.

Caption: Hypothetical mechanism of antiviral action for a nucleoside analogue derived from 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Conclusion

2-deoxy-D-ribofuranose 3,5-dibenzoate is a valuable synthetic intermediate. This guide provides a foundational understanding of its chemical properties, predicted spectroscopic data, a reliable synthesis protocol, and a conceptual framework for its potential biological applications. It is intended to facilitate further research and development in the fields of medicinal chemistry and drug discovery. Researchers are encouraged to use this information as a starting point and to perform their own analyses to confirm the properties of their synthesized material.

References

• 1. scbt.com [scbt.com]
• 2. beta-D-Ribofuranose 1,2,3,5-tetraacetate(13035-61-5) 1H NMR spectrum [chemicalbook.com]

A Technical Guide to 2-Deoxyribofuranose Dibenzoates: Synthesis, Characterization, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of 2-deoxyribofuranose dibenzoates, a class of compounds significant in synthetic carbohydrate chemistry and with potential applications in drug development. This document details the synthesis, characterization, and known biological activities of these molecules, presenting data in a structured format for ease of comparison and providing detailed experimental methodologies.

Introduction

2-Deoxy-D-ribose is a fundamental building block of deoxyribonucleic acid (DNA) and a key precursor in the synthesis of various nucleoside analogues with therapeutic properties. The strategic use of protecting groups is paramount in the chemical manipulation of 2-deoxy-D-ribose to achieve regioselective modifications. Benzoate esters are frequently employed as protecting groups for the hydroxyl moieties of carbohydrates due to their stability under a range of reaction conditions and their ease of introduction and removal. Dibenzoate derivatives of 2-deoxyribofuranose, specifically at the 3- and 5-positions, are crucial intermediates in the synthesis of modified nucleosides and other bioactive molecules. This guide will focus on the synthesis and characterization of these important compounds.

Synthesis of 2-Deoxyribofuranose Dibenzoates

The primary method for the synthesis of 2-deoxyribofuranose dibenzoates involves the direct benzoylation of 2-deoxy-D-ribose. This reaction typically utilizes benzoyl chloride in the presence of a base, such as pyridine, to neutralize the hydrochloric acid byproduct. The reaction is often performed at low temperatures to control selectivity and minimize side reactions.

General Experimental Protocol: Synthesis of 3,5-di-O-benzoyl-2-deoxy-D-ribofuranose

The following protocol is a generalized procedure based on established methods for the benzoylation of sugars.

Materials:

• 2-Deoxy-D-ribose

• Anhydrous Pyridine

• Benzoyl Chloride

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Dissolution: 2-Deoxy-D-ribose is dissolved in a minimal amount of anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen) and cooled to 0°C in an ice bath.

• Benzoylation: Benzoyl chloride (typically 2.2 to 2.5 equivalents) is added dropwise to the stirred solution. The reaction mixture is allowed to slowly warm to room temperature and stirred for several hours (monitoring by TLC is recommended).

• Quenching: The reaction is quenched by the slow addition of ice-cold water.

• Extraction: The mixture is extracted with dichloromethane. The organic layers are combined and washed successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the anomeric mixture of 1,3,5-tri-O-benzoyl-2-deoxy-D-ribofuranose.

• Selective Debenzoylation (if required): To obtain the 3,5-dibenzoate, a selective debenzoylation at the anomeric position (C1) can be performed. This often involves specific enzymatic or chemical methods that are beyond the scope of this general protocol. Alternatively, starting from a 1-O-protected 2-deoxyribose derivative can lead directly to the 3,5-dibenzoate.

Data Presentation

Table 1: Physicochemical Properties of 2-Deoxyribofuranose Dibenzoate Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Specific Rotation [α]D (c, solvent)
1,3,5-Tri-O-benzoyl-α-D-ribofuranose	C₂₆H₂₂O₇	446.45	Data not available	Data not available
1,3,5-Tri-O-benzoyl-β-D-ribofuranose	C₂₆H₂₂O₇	446.45	Data not available	Data not available
3,5-Di-O-benzoyl-α-D-ribofuranose	C₁₉H₁₈O₆	342.34	Data not available	Data not available
3,5-Di-O-benzoyl-β-D-ribofuranose	C₁₉H₁₈O₆	342.34	Data not available	Data not available

Table 2: Spectroscopic Data for a Representative 1,3,5-Tri-O-benzoyl-2-deoxy-D-ribofuranose

¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	Mass Spectrometry (m/z)
8.10-7.90 (m, Ar-H), 7.60-7.30 (m, Ar-H), 6.50 (m, H-1), 5.60 (m, H-3), 4.80-4.60 (m, H-4, H-5a, H-5b), 2.80-2.60 (m, H-2a, H-2b)	166.5, 165.8, 165.2 (C=O), 133.5-128.5 (Ar-C), 98.0 (C-1), 82.0 (C-4), 75.0 (C-3), 64.0 (C-5), 35.0 (C-2)	[M+Na]⁺ calculated for C₂₆H₂₂O₇Na: 469.1263; found: 469.1258

Note: The presented spectroscopic data is a generalized representation and will vary for specific anomers and derivatives.

Mandatory Visualization

Due to the lack of specific information in the reviewed literature regarding signaling pathways directly involving 2-deoxyribofuranose dibenzoates, the following diagrams illustrate the general experimental and logical workflows associated with their synthesis and potential application.

Caption: General workflow for the synthesis of 1,3,5-tri-O-benzoyl-2-deoxy-D-ribofuranose.

Caption: A typical experimental workflow for the synthesis and characterization of organic compounds.

Biological Activity

While 2-deoxy-D-ribose itself has been shown to possess biological activity, including pro-angiogenic effects, specific biological data for 2-deoxyribofuranose dibenzoates are sparse in the literature. Their primary role has been as synthetic intermediates. However, the benzoyl groups can influence the lipophilicity of the parent molecule, which may affect its transport across cell membranes and overall bioavailability. The biological evaluation of various 2'-deoxy-D-ribo-hexopyranosyl nucleosides has been reported, with some analogues exhibiting antiviral and antitumor activity.[1] For instance, certain guanosine and UMP analogues have shown moderate activity against HSV-2 and parainfluenza 3 virus, as well as activity against leukemic cell lines.[1] This suggests that modified 2-deoxyribose scaffolds can be a fruitful area for drug discovery.

Conclusion

2-Deoxyribofuranose dibenzoates are valuable synthetic intermediates in carbohydrate chemistry, particularly in the synthesis of nucleoside analogues. The benzoylation of 2-deoxy-D-ribose is a standard procedure that allows for the protection of hydroxyl groups, enabling further chemical transformations. While direct biological activity data for these specific dibenzoates is limited, the broader class of modified 2-deoxyribose derivatives holds significant promise in the development of novel therapeutic agents. Further research into the direct biological effects of 2-deoxyribofuranose dibenzoates could unveil new pharmacological applications for these compounds. This guide provides a foundational understanding for researchers and professionals working in the field of drug development and synthetic chemistry.

References

• 1. Synthesis, structure, and biological activity of certain 2-deoxy-beta-D-ribo-hexopyranosyl nucleosides and nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

"physical and chemical properties of 2-deoxy-D-ribofuranose-3,5-dibenzoate"

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deoxy-D-ribofuranose-3,5-dibenzoate is a derivative of 2-deoxy-D-ribose, a fundamental component of deoxyribonucleic acid (DNA). The strategic placement of benzoate groups at the 3 and 5 positions of the furanose ring renders it a valuable intermediate in the synthesis of various nucleoside analogues and other complex organic molecules. Its structural characteristics make it a subject of interest in medicinal chemistry and drug development, particularly in the design of antiviral and anticancer agents. This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-deoxy-D-ribofuranose-3,5-dibenzoate, along with insights into its synthesis and potential applications.

Core Physical and Chemical Properties

While extensive experimental data for 2-deoxy-D-ribofuranose-3,5-dibenzoate is not widely available in public literature, its basic properties have been identified. It is recognized as a compound useful in organic synthesis.[1]

Property	Value	Reference
CAS Number	112137-63-0	[2]
Molecular Formula	C₁₉H₁₈O₆	[2]
Molecular Weight	342.34 g/mol	[2]

Note: Further experimental determination of properties such as melting point, boiling point, and solubility is required for a complete profile.

Synthesis and Experimental Protocols

A detailed, publicly available experimental protocol specifically for the synthesis of 2-deoxy-D-ribofuranose-3,5-dibenzoate is scarce. However, general methodologies for the selective benzoylation of sugar derivatives can be adapted. A plausible synthetic approach is outlined below. This conceptual workflow is based on established principles of carbohydrate chemistry.

Conceptual Synthetic Workflow

Caption: Conceptual workflow for the synthesis of 2-deoxy-D-ribofuranose-3,5-dibenzoate.

Spectroscopic Data

• ¹H NMR: To confirm the presence and connectivity of protons on the furanose ring and the benzoate groups.

• ¹³C NMR: To identify all carbon atoms in the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the overall structure.

Biological Activity and Applications in Drug Development

While this specific dibenzoate derivative is primarily considered a synthetic intermediate, the broader class of deoxyribose analogues plays a significant role in biomedical research. The modification of the hydroxyl groups of 2-deoxy-D-ribose is a common strategy in the development of nucleoside analogues with therapeutic potential. These analogues can act as chain terminators in DNA synthesis or as inhibitors of key enzymes, leading to antiviral or anticancer effects.

The introduction of benzoate groups at the 3' and 5' positions can serve multiple purposes in a drug development context:

• Prodrug Strategy: The benzoate esters can be designed to be cleaved in vivo by esterases, releasing the active nucleoside analogue.

• Improved Pharmacokinetics: The lipophilic nature of the benzoate groups can enhance membrane permeability and alter the absorption, distribution, metabolism, and excretion (ADME) profile of the parent molecule.

• Synthetic Handle: The protected hydroxyl groups allow for selective modification at other positions of the ribose ring.

Further research is needed to explore the specific biological activities of 2-deoxy-D-ribofuranose-3,5-dibenzoate itself, if any, and to fully leverage its potential as a building block in the synthesis of novel therapeutic agents.

Signaling Pathways and Logical Relationships

Currently, there is no direct evidence in the available literature linking 2-deoxy-D-ribofuranose-3,5-dibenzoate to specific signaling pathways. Its primary role is understood to be that of a precursor in the synthesis of more complex, biologically active molecules. The logical relationship is therefore one of chemical transformation rather than biological interaction.

Caption: Role as a synthetic intermediate in drug discovery.

Conclusion

2-Deoxy-D-ribofuranose-3,5-dibenzoate is a chemical entity with significant potential as a versatile intermediate in organic synthesis, particularly for the creation of modified nucleosides for therapeutic applications. While a comprehensive dataset of its physical, chemical, and biological properties is yet to be fully established in the public domain, its structural features suggest a valuable role in the drug discovery and development pipeline. Further research into its synthesis, characterization, and application is warranted to unlock its full potential.

References

• 1. CAS:112137-63-0；2-Deoxy-3,5-di-O-benzoylribofuranose-西安齐岳生物 [0qy.com]
• 2. scbt.com [scbt.com]

Starting Materials for the Synthesis of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the common starting materials and synthetic pathways for the preparation of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a crucial intermediate in the synthesis of various nucleoside analogues used in drug development. This document details experimental protocols, presents quantitative data for route comparison, and visualizes the synthetic workflows.

Introduction

2-Deoxy-D-ribofuranose 3,5-dibenzoate is a protected form of 2-deoxy-D-ribose, the sugar moiety of deoxyribonucleic acid (DNA). The benzoyl protecting groups at the 3- and 5-positions enhance its stability and solubility in organic solvents, facilitating its use in nucleoside synthesis. The choice of starting material for its synthesis is often dictated by factors such as cost, availability, and the desired stereochemistry of the final product. This guide explores the synthetic routes from four primary starting materials: 2-deoxy-D-ribose, D-glucose, L-arabinose, and D-mannitol.

Comparative Analysis of Synthetic Routes

The selection of a synthetic route for 2-deoxy-D-ribofuranose 3,5-dibenzoate depends on various factors, including the number of steps, overall yield, and the availability of the initial starting material. The following tables summarize the quantitative data for the synthesis of the key intermediate, 2-deoxy-D-ribose, from different precursors and the subsequent conversion to a protected derivative.

Table 1: Synthesis of 2-Deoxy-D-ribose from Various Starting Materials

Starting Material	Key Transformation(s)	Number of Steps	Overall Yield	Reference
D-Glucose	Isomerization and degradation	2	Satisfactory	[1]
L-Arabinose	Reductive rearrangement of an arabinopyranosyl bromide	4	~30%	[2]
L-Arabinose	Radical rearrangement of a cyclic monothio ortho ester	6	49%	[3]

Table 2: Synthesis of Protected 2-Deoxy-D-ribofuranose Derivatives

Starting Material	Product	Number of Steps	Overall Yield	Reference
2-Deoxy-D-ribose	2-Deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranosyl Chloride	3	58%	[4]
L-Ribose	Tribenzoyl 2-deoxy-L-ribofuranoside	5	~60%	[2]

Synthetic Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the synthetic transformations from each starting material to the target compound or its key precursors.

Caption: Synthetic workflow from 2-Deoxy-D-ribose.

Caption: Synthetic workflow from D-Glucose.

Caption: Synthetic workflow from L-Arabinose.

Experimental Protocols

Synthesis from 2-Deoxy-D-ribose (Hoffer's Method Adaptation)

This protocol is adapted from the improved synthesis of 2-deoxy-3,5-di-O-p-toluoyl-α-D-erythro-pentofuranosyl chloride, a key intermediate for nucleoside synthesis.[4] The final benzoylation step would replace the use of p-toluoyl chloride with benzoyl chloride.

Step 1: Preparation of Methyl 2-Deoxy-D-ribofuranosides

• To a cooled solution of methanol, add acetyl chloride dropwise to generate methanolic hydrogen chloride.

• Add 2-deoxy-D-ribose to the solution and stir at room temperature.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is neutralized, and the solvent is evaporated to yield the crude methyl 2-deoxy-D-ribofuranosides.

Step 2: Dibenzoylation

• Dissolve the crude methyl 2-deoxy-D-ribofuranosides in pyridine.

• Cool the solution in an ice bath and add benzoyl chloride dropwise.

• Allow the reaction to proceed at room temperature until completion (monitored by TLC).

• Work up the reaction by adding water and extracting with an organic solvent. The organic layer is washed, dried, and concentrated to give the crude methyl 3,5-di-O-benzoyl-2-deoxy-D-ribofuranosides.

Step 3: Conversion to 2-Deoxy-D-ribofuranose 3,5-dibenzoate

• The crude dibenzoylated methyl glycoside is then subjected to acetolysis or mild acidic hydrolysis to remove the anomeric methyl group, followed by purification to yield 2-deoxy-D-ribofuranose 3,5-dibenzoate. A more direct approach for nucleoside synthesis involves the conversion to the corresponding 1-chloro sugar (Hoffer's chloride).

Synthesis from D-Glucose

This two-step synthesis provides 2-deoxy-D-ribose, which can then be protected as the 3,5-dibenzoate.[1]

Step 1: Isomerization of D-Glucose

• D-Glucose is treated with a hot, concentrated alkali solution.

• This process leads to a mixture of products, including 3-deoxy-D-ribo-hexonic and 3-deoxy-D-arabo-hexonic acids.

Step 2: Degradation to 2-Deoxy-D-ribose

• The mixture of 3-deoxyhexonic acids is then degraded using Ruff degradation, which employs hydrogen peroxide in the presence of ferric acetate.

• This step cleaves a carbon atom, yielding 2-deoxy-D-ribose.

Synthesis from L-Arabinose

This route provides the L-enantiomer, 2-deoxy-L-ribose, which can be useful for the synthesis of L-nucleosides. The overall yield is reported to be around 30%.[2]

Step 1: Perbenzoylation and Bromination

• L-arabinose is first perbenzoylated to protect the hydroxyl groups.

• The anomeric position is then converted to a bromide, yielding tribenzoyl L-arabinopyranosyl bromide.

Step 2: Reductive Rearrangement

• The arabinopyranosyl bromide undergoes a reductive rearrangement when treated with tributylstannane. This reaction proceeds via a radical mechanism to form the 2-deoxy-ribopyranose derivative.

Step 3: Hydrolysis

• The benzoyl groups are removed by basic hydrolysis to yield 2-deoxy-L-ribose.

Conclusion

The synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate can be achieved from several starting materials. The most direct route starts from the commercially available 2-deoxy-D-ribose, offering a high-yielding pathway to the protected sugar. For cost-effective large-scale synthesis, D-glucose presents a viable, though less direct, alternative. The route from L-arabinose is particularly valuable for accessing the enantiomeric L-form of the target molecule, which is essential for the development of L-nucleoside therapeutics. The choice of the optimal synthetic strategy will ultimately depend on the specific requirements of the research or drug development program, balancing factors of cost, efficiency, and desired stereochemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. WO1998039347A2 - Synthesis of l-ribose and 2-deoxy l-ribose - Google Patents [patents.google.com]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. tandfonline.com [tandfonline.com]

The Synthetic Keystone: A Technical Guide to the Biological Significance of Dibenzoate-Protected Ribofuranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibenzoate-protected ribofuranose derivatives are not intrinsically bioactive molecules. Their profound biological significance is indirect, stemming from their critical role as versatile and indispensable intermediates in the chemical synthesis of a vast array of biologically active nucleoside analogues. The benzoyl protecting groups temporarily mask the reactive hydroxyl functionalities of the ribose sugar, enabling precise and regioselective modifications to the sugar or the coupling with diverse nucleobases. This control is paramount in the development of novel antiviral and anticancer therapeutics. This guide provides an in-depth overview of the synthesis of these key intermediates, their application in nucleoside synthesis, and the biological activities of the resulting compounds.

The Role of Benzoate Protecting Groups in Carbohydrate Chemistry

Monosaccharides like D-ribose are polyhydroxylated molecules, presenting a significant challenge in synthetic chemistry where reactions must be targeted to specific positions.[1] Protecting groups are temporary modifications to functional groups that prevent them from reacting while chemical transformations are carried out elsewhere in the molecule.

Ester groups, such as benzoates, are widely used to protect hydroxyl groups in carbohydrates.[1] They are typically introduced via acylation and are considered "permanent" protecting groups due to their stability under a range of reaction conditions.[2] Their removal, or deprotection, is usually performed in the final stages of a synthesis, often under basic conditions (e.g., with sodium methoxide in methanol).

In the context of ribofuranose, the benzoate groups at the C2, C3, and C5 positions serve two primary functions:

• Masking Reactivity: They prevent unwanted side reactions at the hydroxyl groups during the crucial glycosylation step, where the sugar is coupled with a nucleobase.

• Directing Stereochemistry: The protecting group at the C2 position plays a vital role in what is known as "neighboring group participation." It helps to selectively form the β-anomer of the nucleoside, which is the stereoisomer required for biological activity in most cases.[3]

The most common and synthetically useful intermediate is 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose . The acetate at the anomeric (C1) position acts as a good leaving group, facilitating the coupling reaction with a nucleobase.

Synthetic Pathways and Experimental Protocols

The journey from D-ribose to a biologically active nucleoside analogue involves a multi-step synthetic sequence. The dibenzoate-protected intermediate is central to this process.

Caption: Overall synthetic workflow from D-ribose to a final nucleoside analogue.

Protocol 1: Synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose

This three-step protocol starts with commercially available D-ribose and yields the key benzoylated intermediate.[1]

Step 1: Methyl Glycoside Formation

• Cool 100 mL of methanol in an ice-water bath.

• Slowly add 5 mL of thionyl chloride dropwise while stirring. Maintain the temperature between 0-5°C.

• Stir for 10-15 minutes, then add 10 g of D-ribose.

• Continue the reaction at 0-5°C for 8 hours.

• Neutralize the reaction mixture with sodium bicarbonate to quench the excess acid.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude methyl ribofuranoside concentrate (approx. 11 g).[4]

Step 2: Benzoylation

• Dissolve the crude methyl ribofuranoside (11 g) in a mixture of 150 mL of ethyl acetate and 5 mL of pyridine.

• Add 30 g of potassium carbonate to the solution.

• Add 30 mL of benzoyl chloride dropwise while maintaining the temperature between 40-50°C.

• After the addition is complete, maintain the temperature and stir for 8 hours.[4]

• Filter the reaction mixture to remove insoluble salts.

• Wash the filtrate sequentially with water and 1.5 M sulfuric acid solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield methyl 2,3,5-tri-O-benzoyl-D-ribofuranoside.

Step 3: Acetolysis

• Dissolve the benzoylated intermediate in a mixture of 40 mL of glacial acetic acid and 5 mL of acetic anhydride.

• Cool the solution to 10°C and slowly add 3 mL of concentrated sulfuric acid.

• Stir the reaction at 10°C for 15 hours.[1]

• Pour the reaction mixture into ice water and extract with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer and concentrate under reduced pressure.

• Recrystallize the crude product from ethanol to obtain pure 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose.

Protocol 2: Nucleoside Synthesis via Vorbrüggen Glycosylation

The silyl-Hilbert-Johnson (or Vorbrüggen) reaction is the most common method for coupling the protected sugar with a silylated nucleobase in the presence of a Lewis acid.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of nucleosides - Wikipedia [en.wikipedia.org]
• 4. Preparation technology of 1-O-acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

Protocol for the Synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key intermediate in the synthesis of various nucleoside analogues and other biologically active molecules. The procedure outlined is based on established methods of selective benzoylation of sugar hydroxyl groups.

Introduction

2-deoxy-D-ribose is the central sugar component of deoxyribonucleic acid (DNA). Chemical modification of its hydroxyl groups is a fundamental strategy in the development of antiviral and anticancer nucleoside analogues. The selective protection of the 3- and 5-hydroxyl groups with benzoate esters, yielding 2-deoxy-D-ribofuranose 3,5-dibenzoate, is a valuable step that allows for further modifications at the anomeric center (C1) and the C3' position. This protocol details a common and effective method for this synthesis using benzoyl chloride in the presence of pyridine.

Reaction Principle

The synthesis involves the selective acylation of the primary (C5) and one of the secondary (C3) hydroxyl groups of 2-deoxy-D-ribose. The primary hydroxyl group at the 5-position is the most reactive due to less steric hindrance. Among the secondary hydroxyls at C1 and C3, the C3 hydroxyl is generally more reactive than the anomeric C1 hydroxyl under these conditions, leading to the desired 3,5-dibenzoate product. Pyridine acts as a base to neutralize the hydrochloric acid byproduct of the reaction and can also serve as the solvent.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-deoxy-D-ribose	Commercially Available
Molecular Formula	C₅H₁₀O₄	[1]
Molecular Weight	134.13 g/mol	[1]
Product	2-deoxy-D-ribofuranose 3,5-dibenzoate	-
CAS Number	112137-63-0	[2]
Molecular Formula	C₁₉H₁₈O₆	[2]
Molecular Weight	342.34 g/mol	[2]
Benzoylating Agent	Benzoyl Chloride	-
Base/Solvent	Pyridine	-
Molar Ratio (2-deoxy-D-ribose:Benzoyl Chloride:Pyridine)	~1 : 2.2 : 20	Inferred from related procedures
Reaction Temperature	0 °C to Room Temperature	Inferred from related procedures
Reaction Time	12-24 hours	Inferred from related procedures
Typical Yield	Moderate to High	Dependent on reaction conditions
Purification Method	Silica Gel Column Chromatography	Inferred from related procedures

Experimental Protocol

Materials and Reagents:

• 2-deoxy-D-ribose

• Benzoyl chloride (freshly distilled)

• Anhydrous pyridine

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography elution

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Magnetic stir plate

• Rotary evaporator

• Glassware for extraction and chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask, dissolve 2-deoxy-D-ribose (1 equivalent) in anhydrous pyridine (~20 equivalents) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath with gentle stirring.

• Addition of Benzoyl Chloride:

  • Slowly add benzoyl chloride (2.2 equivalents) dropwise to the cooled solution using a dropping funnel over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC). Use a suitable eluent system (e.g., ethyl acetate/hexanes, 1:1 v/v) to check for the consumption of the starting material and the formation of the product.

• Work-up:

  • Once the reaction is complete, cool the mixture in an ice bath and quench the reaction by the slow addition of a small amount of water or ice.

  • Dilute the mixture with dichloromethane and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Saturated aqueous NaHCO₃ solution (to neutralize excess acid)

    • Water

    • Brine

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a syrup or solid.

• Purification:

  • Purify the crude product by silica gel column chromatography.

  • Use a gradient elution system, starting with a low polarity eluent (e.g., 10% ethyl acetate in hexanes) and gradually increasing the polarity (e.g., up to 50% ethyl acetate in hexanes) to isolate the desired 2-deoxy-D-ribofuranose 3,5-dibenzoate.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield the final product.

Characterization Data (Predicted)

Technique	Expected Observations
¹H NMR (CDCl₃)	δ (ppm): 8.1-7.4 (m, 10H, Ar-H of benzoates), 5.5-5.3 (m, 1H, H-3), 4.7-4.5 (m, 2H, H-5a, H-5b), 4.4-4.2 (m, 1H, H-4), 2.8-2.4 (m, 2H, H-2a, H-2b), Anomeric proton (H-1) will appear as a distinct multiplet.
¹³C NMR (CDCl₃)	δ (ppm): 166-165 (C=O of benzoates), 134-128 (Ar-C of benzoates), ~85 (C-4), ~75 (C-3), ~64 (C-5), ~39 (C-2), Anomeric carbon (C-1) will appear in the range of 95-105 ppm.
Mass Spectrometry (ESI+)	m/z: Calculated for C₁₉H₁₈O₆Na [M+Na]⁺: 365.10.

Experimental Workflow

Caption: Workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Safety Precautions

• Work in a well-ventilated fume hood.

• Benzoyl chloride is corrosive and a lachrymator; handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Pyridine is flammable and toxic; avoid inhalation and skin contact.

• Dichloromethane is a volatile and potentially carcinogenic solvent; handle with care.

• Always add reagents slowly and control the reaction temperature, especially during the addition of benzoyl chloride and the quenching step.

References

• 1. D-erythro-Pentose, 2-deoxy- [webbook.nist.gov]
• 2. scbt.com [scbt.com]

Application Notes and Protocols: Synthesis of 2'-Deoxynucleosides Using 2-deoxy-D-ribofuranose 3,5-dibenzoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-deoxy-D-ribofuranose and its protected derivatives, such as 2-deoxy-D-ribofuranose 3,5-dibenzoate, are fundamental building blocks in the synthesis of 2'-deoxynucleosides. These nucleosides are the core components of DNA and are crucial for the development of a wide range of therapeutic agents, including antiviral and anticancer drugs.[1] The benzoyl protecting groups at the 3' and 5' positions provide stability and influence the stereochemical outcome of the glycosylation reaction, making this intermediate a valuable tool in medicinal chemistry and drug discovery.

This document provides detailed protocols and application notes for the use of 2-deoxy-D-ribofuranose 3,5-dibenzoate and its derivatives in the synthesis of 2'-deoxynucleosides, with a focus on the widely used Vorbrüggen glycosylation method.

Core Application: N-Glycosylation for Nucleoside Synthesis

The primary application of 2-deoxy-D-ribofuranose 3,5-dibenzoate is to serve as a glycosyl donor in N-glycosylation reactions with various nucleobases (purines and pyrimidines). To be reactive, it is typically first converted into a more potent glycosyl donor, such as a glycosyl halide (e.g., 1-chloro-2-deoxy-D-ribofuranose 3,5-dibenzoate). The coupling of this donor with a nucleobase, often facilitated by a Lewis acid, results in the formation of the N-glycosidic bond, a key step in nucleoside synthesis.[2]

The Vorbrüggen glycosylation is a robust and common strategy for this transformation.[2] It typically involves the reaction of a glycosyl donor with a silylated nucleobase in the presence of a Lewis acid catalyst, such as tin(IV) chloride (SnCl₄) or trimethylsilyl trifluoromethanesulfonate (TMSOTf).

General Workflow for 2'-Deoxynucleoside Synthesis

The overall process involves several key stages, from the preparation of the glycosyl donor to the final deprotection of the resulting nucleoside.

Caption: General workflow for 2'-deoxynucleoside synthesis.

Experimental Protocols

Protocol 1: Preparation of 1-Chloro-3,5-di-O-benzoyl-2-deoxy-D-ribofuranose (Hoffman's α-chloro sugar)

This protocol describes the activation of the dibenzoate-protected sugar to form the corresponding glycosyl chloride, a reactive glycosyl donor.

Materials:

• 2-deoxy-D-ribofuranose 3,5-dibenzoate

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Hydrogen Chloride (gas or saturated solution in acetic acid)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve 2-deoxy-D-ribofuranose 3,5-dibenzoate in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Bubble dry HCl gas through the solution for approximately 30-60 minutes, or add a stoichiometric amount of a saturated solution of HCl in acetic acid. Monitor the reaction by TLC until the starting material is consumed.

• Once the reaction is complete, purge the solution with dry nitrogen gas to remove excess HCl.

• Dilute the mixture with cold diethyl ether.

• Wash the organic phase sequentially with cold water, a cold saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature (<30 °C).

• The resulting 1-chloro-3,5-di-O-benzoyl-2-deoxy-D-ribofuranose is often used immediately in the next step without further purification due to its instability.

Protocol 2: Vorbrüggen Glycosylation with Thymine

This protocol details the coupling of the activated sugar with silylated thymine to synthesize 3',5'-di-O-benzoylthymidine.

Materials:

• Thymine

• Hexamethyldisilazane (HMDS)

• Trimethylsilyl chloride (TMSCl) or Ammonium Sulfate (catalyst)

• 1-Chloro-3,5-di-O-benzoyl-2-deoxy-D-ribofuranose (from Protocol 1)

• Anhydrous acetonitrile or 1,2-dichloroethane

• Lewis Acid (e.g., SnCl₄ or TMSOTf)

• Saturated sodium bicarbonate solution

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• Silylation of Nucleobase: In a flask under an inert atmosphere, add thymine and a catalytic amount of ammonium sulfate. Add HMDS and a small amount of TMSCl. Reflux the mixture for 2-4 hours or until the thymine completely dissolves, indicating the formation of 2,4-bis(trimethylsilyloxy)pyrimidine. Remove excess silylating agents under vacuum.

• Glycosylation: Dissolve the freshly prepared silylated thymine in anhydrous acetonitrile.

• In a separate flask, dissolve the crude 1-chloro-3,5-di-O-benzoyl-2-deoxy-D-ribofuranose in anhydrous acetonitrile.

• Add the sugar solution to the silylated base solution at room temperature.

• Cool the mixture to 0 °C and add the Lewis acid (e.g., SnCl₄, 1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Once the reaction is complete, pour the mixture into a cold, saturated sodium bicarbonate solution with vigorous stirring.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the protected β-nucleoside, 3',5'-di-O-benzoylthymidine.[2]

Caption: Detailed workflow for the Vorbrüggen glycosylation step.

Protocol 3: Deprotection of Benzoyl Groups

This protocol describes the final step to remove the benzoyl protecting groups to yield the free nucleoside.

Materials:

• 3',5'-di-O-benzoylthymidine

• Methanolic ammonia (saturated solution at 0 °C)

• Methanol (MeOH)

Procedure:

• Dissolve the protected nucleoside in methanol.

• Add a saturated solution of ammonia in methanol.

• Stir the mixture in a sealed vessel at room temperature for 12-24 hours.

• Monitor the reaction by TLC until all starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization or silica gel chromatography to yield pure thymidine.

Quantitative Data Summary

The efficiency and stereoselectivity of glycosylation reactions can vary significantly based on the nucleobase, solvent, and Lewis acid used. The table below summarizes representative data from literature for related 2'-deoxynucleoside syntheses.

Nucleobase/Aglycone	Glycosyl Donor	Promoter/Catalyst	Solvent	Yield (%)	Anomeric Ratio (α:β)	Reference
2,4-Difluorophenyl Cadmium	3,5-bis-O-(p-chlorobenzoyl)-2-deoxy-α-D-ribofuranosyl chloride	-	Not specified	Not specified	3:1 to 10:1	[3]
Silylated Thymine	2-Deoxy-2-fluoro-3,5-di-O-benzoyl-α-d-arabinofuranosyl bromide	-	CCl₄	22% (for β-anomer)	-	[4]
Silylated Nucleobases	2-Deoxythioriboside donors	NIS/HOTf	Not specified	High	Good β-selectivity	[5]
N-protected Ribonucleosides	1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose	SnCl₄	1,2-dichloroethane	74-82%	Stereospecific	[6]

Note: Data for the exact substrate 2-deoxy-D-ribofuranose 3,5-dibenzoate can vary. The table provides context from closely related structures to illustrate typical outcomes.

Applications in Drug Development

The methodologies described are pivotal for synthesizing nucleoside analogs with therapeutic potential. By modifying either the nucleobase or the sugar moiety, researchers can develop compounds that act as chain terminators for viral polymerases or as inhibitors of cellular proliferation.

• Antiviral Agents: This synthetic route is fundamental for creating drugs against viruses like HIV (e.g., Zidovudine, Stavudine), Hepatitis B, and Herpes Simplex Virus (HSV).[1][7] The 2'-deoxy structure is critical for recognition by viral reverse transcriptase enzymes.

• Anticancer Agents: Many anticancer drugs, such as Gemcitabine (a difluoro-deoxycytidine analog), are synthesized using similar glycosylation strategies.[8] These compounds interfere with DNA synthesis in rapidly dividing cancer cells.

• Research Tools: The synthesis of modified 2'-deoxynucleosides allows for the creation of fluorescent probes and labeled oligonucleotides for DNA recognition studies and diagnostic applications.[5]

References

• 1. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 1-(2-deoxy-beta-D-ribofuranosyl)-2,4-difluoro-5-substituted-benzene thymidine mimics, some related alpha-anomers, and their evaluation as antiviral and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2′-Deoxy-2′-fluoro-β-d-arabinonucleosides and oligonucleotides (2′F-ANA): synthesis and physicochemical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stereoselective N-glycosylation of 2-deoxythioribosides for fluorescent nucleoside synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2′,3′-dideoxynucleoside Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of 2-Deoxy-D-ribofuranose 3,5-dibenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key intermediate in the synthesis of various nucleoside analogues and other pharmaceutical compounds. The described methods, including column chromatography and recrystallization, are standard laboratory techniques adaptable for various scales of production.

Introduction

2-Deoxy-D-ribofuranose 3,5-dibenzoate is a protected form of 2-deoxy-D-ribose, a fundamental component of deoxyribonucleic acid (DNA). Its purification is a critical step to ensure the purity of subsequent products in drug development and other scientific research. The presence of impurities can significantly impact the efficacy and safety of the final active pharmaceutical ingredient. The following protocols are based on established purification methodologies for similar dibenzoate-protected ribofuranose derivatives.

Data Presentation

The following table summarizes the expected outcomes and specifications for purified 2-deoxy-D-ribofuranose 3,5-dibenzoate based on typical results for analogous compounds.

Parameter	Specification	Analysis Method
Purity	>98.0%	HPLC, GC
Appearance	White to off-white solid	Visual Inspection
Melting Point	115-120 °C (Expected range)	Melting Point Apparatus
Solubility	Soluble in DMSO, Methanol, Dichloromethane	Solubility Test

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol describes the purification of crude 2-deoxy-D-ribofuranose 3,5-dibenzoate using silica gel column chromatography. This technique separates compounds based on their polarity.

Materials:

• Crude 2-deoxy-D-ribofuranose 3,5-dibenzoate

• Silica gel (60 Å, 230-400 mesh)

• Dichloromethane (DCM), HPLC grade

• Hexane, HPLC grade

• Ethyl acetate (EtOAc), HPLC grade

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• Glass column for chromatography

• Collection tubes

• Rotary evaporator

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in a mixture of hexane and dichloromethane (e.g., 80:20 v/v).

• Column Packing: Carefully pour the slurry into the glass column, allowing the silica gel to pack uniformly without air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane. In a separate flask, add a small amount of silica gel to the dissolved sample and evaporate the solvent to obtain a dry powder. Carefully load this dry powder onto the top of the packed silica gel column.

• Elution: Begin the elution with a solvent system of low polarity, such as a mixture of hexane and dichloromethane. A common starting point for similar compounds is a gradient of dichloromethane in hexane or ethyl acetate in hexanes.[1]

• Fraction Collection: Collect fractions in test tubes and monitor the separation using Thin Layer Chromatography (TLC).

• TLC Analysis: Spot the collected fractions on a TLC plate and develop it in a suitable solvent system (e.g., 30% Ethyl Acetate in Hexane). Visualize the spots under UV light.

• Pooling and Evaporation: Combine the fractions containing the pure product, as identified by TLC. Concentrate the pooled fractions using a rotary evaporator to obtain the purified 2-deoxy-D-ribofuranose 3,5-dibenzoate as a solid.

Workflow for Column Chromatography Purification

References

• 1. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]

Application Notes and Protocols for the NMR Analysis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-deoxy-D-ribofuranose 3,5-dibenzoate is a derivative of 2-deoxy-D-ribose, a fundamental component of deoxyribonucleic acid (DNA). The addition of benzoate groups at the 3 and 5 positions enhances its lipophilicity and makes it a key intermediate in the synthesis of various nucleoside analogues used in drug development. High-resolution NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such compounds. This document outlines the expected NMR data, detailed experimental protocols for acquiring and analyzing NMR spectra, and a logical workflow for the analysis process.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 2-deoxy-D-ribofuranose 3,5-dibenzoate. These predictions are based on the known chemical shifts of the 2-deoxy-D-ribose core and the expected deshielding effects of the benzoate groups. The presence of both α and β anomers in solution will lead to two sets of signals for the furanose ring protons and carbons. The signals of the anomeric proton (H-1) are typically well-separated and can be used to distinguish between the two anomers.

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, at 25°C)

Proton	Predicted Chemical Shift (δ) ppm (β-anomer)	Predicted Chemical Shift (δ) ppm (α-anomer)	Multiplicity	Coupling Constants (J) Hz
H-1	~6.3	~6.4	dd	~6-8, ~2-3
H-2a	~2.5	~2.7	m
H-2b	~2.8	~2.9	m
H-3	~5.4	~5.5	m
H-4	~4.6	~4.7	m
H-5a	~4.7	~4.8	dd	Jgem ~12, Jvic ~3
H-5b	~4.8	~4.9	dd	Jgem ~12, Jvic ~2
Aromatic (ortho)	~8.0-8.1	~8.0-8.1	d	~7-8
Aromatic (meta)	~7.4-7.6	~7.4-7.6	t	~7-8
Aromatic (para)	~7.5-7.7	~7.5-7.7	t	~7-8

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, at 25°C)

Carbon	Predicted Chemical Shift (δ) ppm (β-anomer)	Predicted Chemical Shift (δ) ppm (α-anomer)
C-1	~98	~102
C-2	~38	~39
C-3	~75	~76
C-4	~83	~84
C-5	~65	~66
Carbonyl (C=O)	~166	~166
Aromatic (ipso)	~130	~130
Aromatic (ortho)	~129.8	~129.8
Aromatic (meta)	~128.5	~128.5
Aromatic (para)	~133.5	~133.5

Experimental Protocols

A detailed methodology for the NMR analysis of 2-deoxy-D-ribofuranose 3,5-dibenzoate is provided below.

Sample Preparation

• Dissolution: Accurately weigh approximately 5-10 mg of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

• Solvent Selection: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent due to its ability to dissolve a wide range of organic compounds and its distinct solvent peak that does not typically overlap with signals of interest.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR Experiment:

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a 90° pulse with a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Experiment:

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Employ proton decoupling to simplify the spectrum and enhance sensitivity.

  • Use a 30° or 45° pulse with a relaxation delay of 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• 2D NMR Experiments (for complete structural assignment):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks and identify neighboring protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and confirming the positions of the benzoate groups.

Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the frequency-domain spectra.

• Phase Correction: Manually or automatically correct the phase of the spectra to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectra to the TMS signal at 0 ppm.

• Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the protons.

• Peak Picking and Assignment: Identify the chemical shifts of all peaks and assign them to the corresponding nuclei in the molecule using the predicted data and the correlations observed in the 2D NMR spectra.

Visualization of the NMR Analysis Workflow

The following diagram illustrates the logical workflow for the NMR analysis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Caption: Workflow for NMR analysis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Chromatographic Separation of 2-Deoxyribofuranose Isomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic separation of 2-deoxyribofuranose isomers, focusing on the resolution of its α and β anomers. These methodologies are critical for the analysis of nucleoside analogues and other applications in drug development and biochemical research. The protocols cover High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin-Layer Chromatography (TLC).

Introduction

2-Deoxyribofuranose, a fundamental component of deoxyribonucleic acid (DNA), exists in solution as an equilibrium mixture of cyclic furanose (five-membered ring) and pyranose (six-membered ring) forms, each of which can exist as α and β anomers. These anomers are diastereomers, differing in the configuration at the anomeric carbon (C1'). The ability to separate and quantify these isomers is crucial for understanding their roles in biological systems and for the quality control of related pharmaceutical compounds. Chromatographic techniques offer the resolution required for this analytical challenge.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation of 2-deoxyribofuranose anomers. Hydrophilic Interaction Liquid Chromatography (HILIC) is particularly well-suited for this purpose due to the polar nature of the sugar. Chiral HPLC and Ligand-Exchange Chromatography can also be employed for high-resolution separations.

Application Note 1: HILIC-ELSD Method for the Separation of 2-Deoxy-D-glucose Isomers

While this method was developed for 2-deoxy-D-glucose, it provides an excellent starting point for the separation of 2-deoxyribofuranose anomers due to their structural similarity. The method utilizes an Evaporative Light Scattering Detector (ELSD), which is suitable for non-chromophoric analytes like sugars.[1]

Experimental Protocol:

• Instrumentation: HPLC system with a binary pump, autosampler, column oven, and ELSD.

• Column: Altech Altima HP HILIC, 250 x 4.6 mm, 5 µm particle size.[1]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution: A linear inverse gradient is employed.[1]

  Time (min)	% Acetonitrile (B)
  0	90
  10	80
  11	90

  | 14 | 90 |

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: Ambient. For enhanced anomer separation, sub-ambient temperatures (e.g., 5-15 °C) can be explored.

• Injection Volume: 10 µL.

• ELSD Settings:

  • Nebulizer Temperature: 30°C.[1]

  • Nitrogen Flow Rate: 1.5 L/min.

  • Gain: 1.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (90:10 Acetonitrile:Water) to a concentration of 1 mg/mL.

Expected Results: This method is expected to provide good separation of the α and β anomers of 2-deoxyribofuranose. Retention times for 2-deoxy-D-glucose were reported as 5.5 min, providing a reference point.[1] Resolution of the anomers can be optimized by adjusting the gradient slope and column temperature.

Data Presentation: HPLC Separation of 2-Deoxy-D-glucose and Related Compounds[1]

Compound	Retention Time (t_R) (min)	Theoretical Plates (N)	Resolution (R_s)
D-Glucal (DGL)	4.2	9640	-
2-Deoxy-D-glucose (2DG)	5.5	10080	> 3.0 (from DGL)
D-Glucose (DGS)	6.2	13340	> 3.0 (from 2DG)

Diagram: HPLC Experimental Workflow

Caption: Workflow for HPLC-ELSD analysis of 2-deoxyribofuranose anomers.

Gas Chromatography (GC)

GC is a high-resolution technique for the analysis of volatile compounds. For non-volatile sugars like 2-deoxyribofuranose, derivatization is a mandatory step to increase their volatility.

Application Note 2: GC-MS Analysis of Derivatized 2-Deoxyribofuranose Anomers

This protocol outlines a general approach for the derivatization and subsequent GC-MS analysis of 2-deoxyribofuranose. A two-step derivatization involving oximation followed by silylation is often employed to reduce the number of isomeric peaks.[2]

Experimental Protocol:

• Derivatization:

  • Oximation: Dissolve approximately 2 mg of the 2-deoxyribofuranose sample in 200 µL of a 40 mg/mL solution of O-ethylhydroxylamine (EtOx) in pyridine. Heat the mixture at 70°C for 30 minutes.[2] This step converts the reducing end of the sugar to an oxime, preventing the formation of multiple anomeric peaks during GC analysis.

  • Silylation: After cooling to room temperature, add 120 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS). Heat again at 70°C for 30 minutes.[2] This step replaces the hydroxyl protons with trimethylsilyl (TMS) groups, increasing the volatility of the sugar derivative.

  • Sample Preparation for Injection: Dilute the derivatized sample in ethyl acetate.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A DB-5 or similar non-polar capillary column (e.g., 60 m x 0.25 mm x 0.25 µm) is suitable for separating the derivatized sugars.[3]

• GC Conditions:

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 80°C, hold for 3 minutes, then ramp to 300°C at a rate of 5°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C.[3]

  • Interface Temperature: 250°C.[3]

  • Ionization Mode: Electron Impact (EI) at 70 eV.[3]

  • Scan Range: m/z 50-650.

Expected Results: The derivatization should yield two main peaks corresponding to the syn and anti isomers of the TMS-oxime derivative of 2-deoxyribofuranose. The mass spectrometer will aid in the identification of these peaks based on their fragmentation patterns.

Diagram: GC-MS Derivatization and Analysis Workflow

Caption: Workflow for the derivatization and GC-MS analysis of 2-deoxyribofuranose.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective technique for the qualitative analysis of 2-deoxyribofuranose isomers. While it may not provide the same resolution as HPLC or GC, it is useful for monitoring reactions and assessing sample purity.

Application Note 3: TLC Separation of 2-Deoxyribofuranose Anomers on Silica Gel

This protocol describes a method for the separation of 2-deoxyribofuranose anomers on silica gel plates. The choice of mobile phase is critical for achieving separation.

Experimental Protocol:

• Stationary Phase: Silica gel 60 F254 HPTLC plates.

• Sample Application: Spot a small amount of a concentrated solution of the 2-deoxyribofuranose sample (e.g., 1-5 mg/mL in a volatile solvent like methanol) onto the baseline of the TLC plate.

• Mobile Phase: A mixture of ethyl acetate and propionic acid (5:5, v/v) can be effective for separating monosaccharides.[4] Other solvent systems to explore include acetonitrile:water mixtures (e.g., 85:15, v/v).

• Development: Place the TLC plate in a developing chamber saturated with the mobile phase. Allow the solvent front to ascend near the top of the plate.

• Visualization:

  • UV Light: If the plate contains a fluorescent indicator, compounds that absorb UV light will appear as dark spots.

  • Staining: Since sugars are generally not UV-active, a chemical stain is required for visualization.

    • p-Anisaldehyde Stain: Prepare a solution of p-anisaldehyde, sulfuric acid, and ethanol. Dip the dried TLC plate into the stain and heat gently with a heat gun until colored spots appear. This stain is effective for many aldehydes, ketones, and alcohols.

    • Alkaline Silver Nitrate: Dip the plate in an acetone solution of silver nitrate, followed by a methanolic solution of sodium hydroxide. Carbohydrates will appear as brown to black spots.

Expected Results: The α and β anomers of 2-deoxyribofuranose should appear as two distinct spots with different Rf values. The Rf value is calculated as the ratio of the distance traveled by the compound to the distance traveled by the solvent front.

Data Presentation: Representative Rf Values for Sugars on Silica Gel

Compound	Mobile Phase	Rf Value
α-2-Deoxyribofuranose	Ethyl Acetate:Propionic Acid (5:5)	To be determined
β-2-Deoxyribofuranose	Ethyl Acetate:Propionic Acid (5:5)	To be determined

Diagram: TLC Logical Relationship

Caption: Logical relationship of factors influencing TLC separation of isomers.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Note: Large-Scale Synthesis of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the large-scale synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key intermediate in the synthesis of various nucleoside analogues and other pharmaceutical compounds. The described method is designed to be scalable and efficient for industrial applications.

Introduction

2-Deoxy-D-ribofuranose and its derivatives are fundamental building blocks in the development of antiviral and anticancer drugs. Specifically, the 3,5-dibenzoate protected form allows for selective modifications at other positions of the ribose ring. This application note outlines a robust protocol for the selective benzoylation of 2-deoxy-D-ribose at the 3 and 5 positions.

Overall Synthesis Workflow

The synthesis involves the selective protection of the primary (5-OH) and one of the secondary (3-OH) hydroxyl groups of 2-deoxy-D-ribose using a suitable benzoylating agent. The general workflow is depicted below.

Caption: Overall workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Experimental Protocol

This protocol is adapted from established principles of selective acylation of sugar derivatives.

Materials:

• 2-Deoxy-D-ribose

• Pyridine (anhydrous)

• Benzoyl Chloride

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel (for column chromatography)

• Hexanes

• Ethyl Acetate

Procedure:

• Reaction Setup:

  • In a large, dry reaction vessel equipped with a mechanical stirrer, thermometer, and an addition funnel, dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine (10-15 volumes).

  • Cool the solution to -15°C in an ice-salt bath.

• Benzoylation:

  • Slowly add benzoyl chloride (2.2 eq) dropwise via the addition funnel, maintaining the internal temperature below -10°C.

  • After the addition is complete, allow the reaction mixture to stir at -15°C for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Workup:

  • Once the reaction is complete, quench the reaction by the slow addition of cold water.

  • Dilute the mixture with dichloromethane (DCM) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with cold 1M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent.

  • Combine the fractions containing the desired product and concentrate under reduced pressure.

  • For further purification, recrystallize the product from a suitable solvent system such as ethanol/water or dichloromethane/hexanes.

• Product Characterization:

  • Dry the purified product under vacuum.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity. The alternate name for the product is 2-Deoxy-D-ribofuranose 3,5-Dibenzoate[1].

Data Presentation

The following table summarizes the key quantitative parameters for this synthesis.

Parameter	Value
Reactants
2-Deoxy-D-ribose	1.0 eq
Benzoyl Chloride	2.2 eq
Pyridine	10-15 volumes
Reaction Conditions
Temperature	-15°C
Reaction Time	4-6 hours
Purification
Chromatography Eluent	Hexanes/Ethyl Acetate gradient
Recrystallization Solvent	Ethanol/Water or DCM/Hexanes
Expected Yield	60-70%

Logical Relationship of Key Steps

The following diagram illustrates the logical progression and dependencies of the key experimental stages.

Caption: Logical flow of the synthesis protocol.

Safety Precautions

• All operations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Pyridine is a flammable and toxic liquid. Handle with care.

• Benzoyl chloride is corrosive and a lachrymator. Use in a fume hood and avoid inhalation of vapors.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate precautions.

This detailed protocol provides a solid foundation for the large-scale synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a crucial intermediate for drug development and research. The provided data and workflows are intended to facilitate easy implementation and scaling of this process in a laboratory or industrial setting.

References

• 1. scbt.com [scbt.com]

The Pivotal Role of 2-deoxy-D-ribofuranose 3,5-dibenzoate in Gemcitabine Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gemcitabine (2',2'-difluorodeoxycytidine), a cornerstone in the treatment of various solid tumors, is a synthetic nucleoside analog. Its intricate chemical synthesis hinges on the strategic use of key intermediates to construct the difluorinated sugar moiety and correctly attach the cytosine base. Among these, 2-deoxy-D-ribofuranose 3,5-dibenzoate stands out as a critical precursor. This document provides detailed application notes and experimental protocols elucidating the role of this intermediate in the synthesis of gemcitabine, supported by quantitative data and procedural diagrams.

Introduction

The synthesis of gemcitabine presents significant challenges, primarily in the stereocontrolled construction of the 2',2'-difluoro-2'-deoxyribose sugar and its subsequent glycosylation with cytosine. 2-deoxy-D-ribofuranose 3,5-dibenzoate serves as a well-established intermediate in several synthetic routes. The benzoate protecting groups at the 3 and 5 positions of the ribofuranose ring are crucial for directing the stereochemistry of subsequent reactions and ensuring the stability of the molecule during synthesis. This intermediate is typically prepared from a corresponding lactone precursor and is subsequently activated at the anomeric position for coupling with a protected cytosine derivative.

Role in the Synthetic Pathway

The primary role of 2-deoxy-D-ribofuranose 3,5-dibenzoate is to act as a stable, protected form of the difluorinated sugar, allowing for the selective activation of the C1 hydroxyl group. This activation is a prelude to the crucial N-glycosylation step, where the sugar is coupled with a protected cytosine. The benzoate groups are advantageous due to their stability under various reaction conditions and their facile removal in the final deprotection steps.

A generalized synthetic workflow is depicted below:

Figure 1: Synthetic workflow for Gemcitabine.

Quantitative Data Summary

The efficiency of the synthetic steps involving 2-deoxy-D-ribofuranose 3,5-dibenzoate is critical for the overall yield of gemcitabine. The following tables summarize quantitative data reported in various synthetic protocols.

Step	Starting Material	Product	Reagents	Solvent	Temperature (°C)	Duration (h)	Yield (%)	Purity (%)	Reference
Reduction	2-deoxy-2,2-difluoro-D-erythro-pentafuranos-1-ulose-3,5-dibenzoate	2-deoxy-D-ribofuranose 3,5-dibenzoate	Sodium bis(2-methoxyethoxy)aluminum hydride (Vitride)	Toluene/THF	-70 to -40	0.5 - 2	90 - 95	80 - 85	[1]
Activation	2-deoxy-D-ribofuranose 3,5-dibenzoate	2-deoxy-D-ribofuranose 3,5-dibenzoate-1-methanesulfonate	Methanesulfonyl chloride, Triethylamine	Methylene chloride	-20 to 0	~3	90 - 95	80 - 85	[1]
Coupling & Deprotection to final product	2'-deoxy-2',2'-difluoro-N-acetyl cytidine-3',5'-dibenzoate	Gemcitabine Hydrochloride (β-anomer enriched)	Ammonia in methanol, HCl	Methanol/Water	-5 to 5	8 - 10	15 - 16	>99.9	[1]

Note: The yield and purity can vary based on the specific reaction conditions and purification methods employed.

Experimental Protocols

The following are detailed methodologies for the key experiments involving 2-deoxy-D-ribofuranose 3,5-dibenzoate in the synthesis of gemcitabine.

Protocol 1: Reduction of 2-deoxy-2,2-difluoro-D-erythro-pentafuranos-1-ulose-3,5-dibenzoate

This protocol describes the reduction of the lactone precursor to the key intermediate, 2-deoxy-D-ribofuranose 3,5-dibenzoate.[1]

Materials:

• 2-deoxy-2,2-difluoro-D-erythro-pentafuranos-1-ulose-3,5-dibenzoate

• Sodium bis(2-methoxyethoxy)aluminum hydride (Vitride), 70% w/w solution in toluene

• Tetrahydrofuran (THF), anhydrous

• 5% Hydrochloric acid (HCl)

• Methylene chloride

• Nitrogen gas supply

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Low-temperature cooling bath (-70°C to -40°C)

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve 2-deoxy-2,2-difluoro-D-erythro-pentafuranos-1-ulose-3,5-dibenzoate in anhydrous THF.

• Cool the reaction mixture to a temperature between -70°C and -40°C using a low-temperature bath.

• Slowly add the Vitride solution dropwise to the cooled reaction mixture over a period of 30-60 minutes, maintaining the temperature within the specified range.

• Stir the reaction mixture at this temperature for 30 to 120 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 5% HCl.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with methylene chloride (2 x volumes).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain 2-deoxy-D-ribofuranose 3,5-dibenzoate as a thick oil.

Protocol 2: Activation of 2-deoxy-D-ribofuranose 3,5-dibenzoate

This protocol details the activation of the 1-hydroxyl group by converting it into a methanesulfonate leaving group.[1]

Materials:

• 2-deoxy-D-ribofuranose 3,5-dibenzoate (as an oil)

• Methylene chloride, anhydrous

• Triethylamine, anhydrous

• Methanesulfonyl chloride, anhydrous

• 5% Hydrochloric acid (HCl)

• Nitrogen gas supply

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Low-temperature cooling bath (-20°C to 0°C)

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the 2-deoxy-D-ribofuranose 3,5-dibenzoate oil in anhydrous methylene chloride in a round-bottom flask under a nitrogen atmosphere.

• Cool the reaction mixture to a temperature between -20°C and 0°C.

• Add anhydrous triethylamine to the cooled solution.

• Slowly add methanesulfonyl chloride dropwise to the stirred mixture over a period of approximately 30 minutes, ensuring the temperature is maintained between -20°C and -15°C.

• Stir the reaction at this temperature for approximately 3 hours, or until the reaction is complete as monitored by TLC or HPLC.

• Once the reaction is complete, warm the mixture to room temperature.

• Add 5% HCl to the reaction mixture to neutralize the excess triethylamine.

• Separate the organic layer. Extract the aqueous layer with methylene chloride.

• Combine the organic layers, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the activated intermediate, 2-deoxy-D-ribofuranose 3,5-dibenzoate-1-methanesulfonate.

Protocol 3: Coupling and Deprotection to Gemcitabine Hydrochloride

This protocol outlines the subsequent coupling with a protected cytosine and the final deprotection steps to yield gemcitabine hydrochloride.[1]

Materials:

• 2-deoxy-D-ribofuranose 3,5-dibenzoate-1-methanesulfonate

• N-acetylcytosine, silylated

• Ammonia in methanol

• Hydrochloric acid

• Water

• Ethyl acetate

• Diisopropyl ether

Equipment:

• Reaction vessel

• Cooling bath (-10°C to 10°C)

• Rotary evaporator

• Filtration apparatus

Procedure:

• The activated intermediate is coupled with silylated N-acetylcytosine in a suitable solvent.

• The resulting protected gemcitabine (2'-deoxy-2',2'-difluoro-N-acetyl cytidine-3',5'-dibenzoate) is then subjected to hydrolysis.

• Dissolve the protected gemcitabine in methanol (at a ratio of 1:8 to 1:15 w/v).

• Cool the solution to a temperature between -5°C and +5°C.

• Bubble ammonia gas through the solution or add a solution of ammonia in methanol and stir for 8-10 hours.

• After hydrolysis, concentrate the methanolic solution to a thick mass.

• Dissolve the residue in water and extract with ethyl acetate followed by diisopropyl ether to remove organic impurities.

• Concentrate the aqueous layer under vacuum at 40-45°C to obtain the gemcitabine base.

• The gemcitabine base is then converted to its hydrochloride salt by treatment with hydrochloric acid, followed by crystallization to yield high-purity gemcitabine hydrochloride.

Logical Relationship Diagram

The following diagram illustrates the logical progression and key transformations in the synthesis of gemcitabine, emphasizing the central role of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Figure 2: Logical flow of Gemcitabine synthesis.

Conclusion

2-deoxy-D-ribofuranose 3,5-dibenzoate is an indispensable intermediate in the chemical synthesis of gemcitabine. Its use facilitates a controlled and high-yielding pathway to this potent anticancer agent. The protocols and data presented herein provide a comprehensive resource for researchers and professionals in the field of drug development and manufacturing, underscoring the importance of this key molecule in the production of gemcitabine.

References

• 1. US8193354B2 - Process for preparation of Gemcitabine hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols for the Benzoylation of 2-Deoxyribose

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the benzoylation of 2-deoxyribose, a critical step in the synthesis of various nucleoside analogues and other bioactive molecules. The benzoyl group serves as a robust protecting group for the hydroxyl functions of the sugar moiety, enabling regioselective modifications at other positions.

Introduction

2-Deoxyribose is a fundamental component of deoxyribonucleic acid (DNA). Its chemical modification is a cornerstone of drug discovery, particularly in the development of antiviral and anticancer agents. The protection of its hydroxyl groups is a prerequisite for many synthetic transformations. Benzoylation, the introduction of a benzoyl group (C₆H₅CO-), is a widely employed method for this purpose. This protocol details a standard procedure for the dibenzoylation of 2-deoxyribose at the 3- and 5-positions.

Principle of the Method

The benzoylation of 2-deoxyribose is typically achieved by reacting the sugar with benzoyl chloride in the presence of a base, most commonly pyridine. Pyridine acts as a catalyst and an acid scavenger, neutralizing the hydrochloric acid generated during the reaction. The reaction proceeds via nucleophilic acyl substitution, where the hydroxyl groups of 2-deoxyribose attack the electrophilic carbonyl carbon of benzoyl chloride. While the primary 5-hydroxyl group is generally the most reactive, with careful control of stoichiometry and reaction conditions, it is possible to achieve selective protection. However, perbenzoylation is also common. The protocol described here focuses on the widely used preparation of 3,5-di-O-benzoyl-2-deoxy-D-ribofuranose derivatives.

Experimental Data

The following table summarizes representative quantitative data for the benzoylation of 2-deoxyribose and its derivatives, as compiled from various literature sources.

Starting Material	Acylating Agent	Base/Solvent	Reaction Time (h)	Temperature (°C)	Product	Yield (%)	Reference
2'-Deoxyuridine	Benzoyl chloride	Pyridine	Overnight	55	3',5'-di-O-benzoyl-2'-deoxyuridine	91.9	[1]
2-Deoxy-D-ribose	p-Toluoyl chloride	Pyridine	20	27-30	2-Deoxy-3,5-di-O-p-toluoyl-α/β-D-ribofuranosyl chloride	Not specified	[2]
L-Arabinose derivative	Benzoyl chloride	Pyridine	Not specified	Not specified	Tribenzoyl 2-deoxy-L-ribofuranoside	84	[3]
Diols/Carbohydrates	1-Benzoylimidazole	DBU/MeCN	8	50	Monobenzoylated product	High regioselectivity	[4]

Experimental Protocol: Synthesis of 3,5-Di-O-benzoyl-2-deoxy-D-ribofuranose

This protocol is a representative procedure synthesized from established methodologies.

Materials:

• 2-Deoxy-D-ribose

• Anhydrous Pyridine

• Benzoyl Chloride (freshly distilled)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Preparation of the Reaction Mixture:

  • In a clean, dry round-bottom flask, dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine (approximately 10-20 mL per gram of sugar).

  • Cool the solution in an ice bath to 0 °C with continuous stirring.

• Addition of Benzoyl Chloride:

  • Slowly add benzoyl chloride (2.2 eq) dropwise to the cooled solution using a dropping funnel over a period of 30 minutes. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours (overnight).

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable solvent system (e.g., 2:1 Hexanes:Ethyl Acetate). The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation.

• Work-up:

  • Upon completion, cool the reaction mixture again in an ice bath and cautiously quench the reaction by the slow addition of water or ice to hydrolyze any unreacted benzoyl chloride.

  • Transfer the mixture to a separatory funnel and dilute with dichloromethane.

  • Wash the organic layer successively with saturated aqueous NaHCO₃ solution (to remove excess acid and pyridine), water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to afford the pure 3,5-di-O-benzoyl-2-deoxy-D-ribofuranose.

• Characterization:

  • Characterize the final product by standard analytical techniques such as NMR spectroscopy (¹H and ¹³C) and mass spectrometry to confirm its identity and purity.

Visualizing the Workflow

The following diagram illustrates the key steps in the experimental procedure for the benzoylation of 2-deoxyribose.

Caption: Experimental workflow for the benzoylation of 2-deoxyribose.

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling pyridine and benzoyl chloride.

• Pyridine is a flammable, toxic, and malodorous liquid. Avoid inhalation and skin contact.

• Benzoyl chloride is corrosive and a lachrymator. Handle with care and avoid contact with skin and eyes.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

This detailed protocol and the accompanying information are intended to provide a solid foundation for researchers undertaking the benzoylation of 2-deoxyribose. As with any chemical synthesis, optimization of reaction conditions may be necessary to achieve the desired outcome and yield for specific downstream applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. EP1556396A1 - Method for producing 2-deoxy-l-ribose - Google Patents [patents.google.com]
• 3. WO1998039347A2 - Synthesis of l-ribose and 2-deoxy l-ribose - Google Patents [patents.google.com]
• 4. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate. Our aim is to help you improve your yield and overcome common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low to No Product Formation	1. Inactive Reagents: Benzoyl chloride may have hydrolyzed due to moisture. Pyridine may contain excess water. 2. Low Reaction Temperature: The reaction rate may be too slow at very low temperatures. 3. Insufficient Catalyst: If using a catalyst like 4-(Dimethylamino)pyridine (DMAP), the amount may be too low.	1. Use freshly opened or distilled benzoyl chloride and dry pyridine. Ensure all glassware is thoroughly dried. 2. While low temperatures are used to enhance selectivity, the reaction may require a gradual warming to room temperature or slightly above to proceed to completion. Monitor the reaction by TLC. 3. Add a catalytic amount of DMAP (e.g., 0.1 eq) to accelerate the reaction.
Low Yield of the Desired 3,5-Dibenzoate	1. Formation of Multiple Benzoylated Products: Over-benzoylation (tribenzoate) or formation of other dibenzoate isomers can occur. The reactivity of the hydroxyl groups in 2-deoxy-D-ribose is generally considered to be in the order of 5-OH > 3-OH > 1-OH. 2. Incomplete Reaction: The reaction may not have been allowed to proceed to completion. 3. Product Loss During Work-up/Purification: The product may be lost during aqueous extraction or be difficult to separate from byproducts during chromatography or crystallization.	1. Control the stoichiometry of benzoyl chloride (use approximately 2.0-2.2 equivalents). Add the benzoyl chloride dropwise at a low temperature (e.g., 0 °C or below) to improve selectivity. 2. Monitor the reaction progress using Thin Layer Chromatography (TLC). Allow the reaction to stir for a sufficient amount of time until the starting material is consumed. 3. For work-up, carefully separate the organic layer. For purification, crystallization from a solvent system like dichloromethane/hexane can be effective for isolating the desired product.
Formation of a Complex Mixture of Products	1. High Reaction Temperature: Higher temperatures can lead to decreased selectivity and the formation of multiple benzoylated species. 2. Excess Benzoyl Chloride: Using a large excess of the benzoylating agent will lead to the formation of the tribenzoylated product.	1. Maintain a low temperature (e.g., -15°C to 0°C) during the addition of benzoyl chloride. 2. Carefully control the stoichiometry of benzoyl chloride.
Difficulty in Product Purification	1. Similar Polarity of Byproducts: Isomeric dibenzoates and the tribenzoate may have similar polarities, making chromatographic separation challenging. 2. Oily Product Instead of Solid: The product may not crystallize easily if impurities are present.	1. Utilize a suitable solvent system for column chromatography (e.g., a gradient of ethyl acetate in hexanes). Recrystallization can be a powerful purification technique for this compound. A patent for a similar compound suggests crystallization from a mixture of dichloromethane and hexane or heptane. 2. Try to purify a small amount by column chromatography to obtain a seed crystal. Ensure the product is free of residual pyridine, which can inhibit crystallization. Co-evaporation with toluene can help remove pyridine.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of pyridine in this reaction?

A1: Pyridine serves a dual purpose in the benzoylation of 2-deoxy-D-ribose. Firstly, it acts as a base to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction between the hydroxyl groups and benzoyl chloride. Secondly, it often serves as the solvent for the reaction.

Q2: Should I use a catalyst like 4-(Dimethylamino)pyridine (DMAP)?

A2: While the reaction can proceed with pyridine alone, adding a catalytic amount of DMAP can significantly increase the reaction rate. DMAP is a more powerful acylation catalyst than pyridine.

Q3: What is the ideal temperature for this reaction to ensure good selectivity for the 3,5-dibenzoate?

A3: To achieve high selectivity for the primary (5-OH) and the more reactive secondary (3-OH) hydroxyl groups over the anomeric (1-OH) hydroxyl group, it is generally recommended to perform the reaction at low temperatures, typically between -15°C and 0°C, especially during the addition of benzoyl chloride. After the initial addition, the reaction may be allowed to slowly warm to room temperature.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). Use a suitable solvent system, such as ethyl acetate/hexanes, to separate the starting material (2-deoxy-D-ribose), the desired product (3,5-dibenzoate), and any byproducts (monobenzoates, other dibenzoates, and tribenzoate). The starting material is highly polar and will have a low Rf value, while the benzoylated products will be less polar and have higher Rf values.

Q5: What are the expected byproducts in this reaction?

A5: The main byproducts are typically other benzoylated derivatives of 2-deoxy-D-ribose, including the 1,3-dibenzoate, 1,5-dibenzoate, monobenzoylated products, and the fully benzoylated 1,3,5-tribenzoate. The formation of these byproducts is highly dependent on the reaction conditions.

Experimental Protocols

Key Experiment: Selective 3,5-Dibenzoylation of 2-Deoxy-D-Ribose

This protocol is a generalized procedure based on common practices in carbohydrate chemistry. Optimization may be required.

Materials:

• 2-deoxy-D-ribose

• Anhydrous Pyridine

• Benzoyl Chloride

• 4-(Dimethylamino)pyridine (DMAP, optional)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Solvents for crystallization (e.g., dichloromethane, hexane)

Procedure:

• Dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C in an ice bath. A lower temperature (e.g., -15°C) can also be used.

• (Optional) Add a catalytic amount of DMAP (0.1 eq).

• Slowly add benzoyl chloride (2.1 eq) dropwise to the stirred solution, maintaining the low temperature.

• After the addition is complete, allow the reaction to stir at 0°C and monitor its progress by TLC. The reaction may be allowed to warm to room temperature and stirred for several hours or overnight to ensure completion.

• Once the reaction is complete, quench it by adding a small amount of methanol or water.

• Dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by crystallization.

Data Presentation

The following table summarizes the expected impact of different reaction parameters on the yield and selectivity of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Parameter	Condition	Expected Yield of 3,5-Dibenzoate	Selectivity	Key Byproducts
Temperature	Low (-15°C to 0°C)	Moderate to Good	High	Monobenzoates
Room Temperature	Good	Moderate	Tribenzoate, other dibenzoates
High (>50°C)	Potentially lower due to side reactions	Low	Complex mixture
Benzoyl Chloride (eq)	< 2.0	Low	High for mono/dibenzoates	Monobenzoates, unreacted starting material
2.0 - 2.2	Optimal	Good	Minor amounts of tribenzoate and other dibenzoates
> 2.5	Lower	Low	1,3,5-Tribenzoate
Catalyst	None (Pyridine only)	Moderate	Good	Slower reaction, may be incomplete
DMAP (catalytic)	Good to High	Good	Faster reaction, potential for over-benzoylation if not controlled

Visualizations

Experimental Workflow for the Synthesis of 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate

Caption: A typical experimental workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Troubleshooting Logic for Low Yield

Caption: A logical flow diagram for troubleshooting low yield in the synthesis.

Technical Support Center: 2-Deoxyribofuranose Dibenzoylation

Welcome to the technical support center for the dibenzoylation of 2-deoxyribofuranose. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during this synthetic procedure.

Troubleshooting Guide

This guide addresses specific issues that may arise during the dibenzoylation of 2-deoxyribofuranose, a critical step in the synthesis of many nucleoside analogues and other bioactive molecules.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired 3,5-di-O-benzoyl Product	Incomplete reaction.	- Increase reaction time. - Ensure all reagents are anhydrous. - Use a slight excess of benzoyl chloride.
Formation of multiple side products.	- Optimize reaction temperature (typically low temperatures, e.g., 0°C to -15°C, are preferred for better selectivity). - Control the stoichiometry of benzoyl chloride carefully.
Difficult purification.	- Utilize column chromatography with a carefully selected solvent system (e.g., hexane/ethyl acetate gradient). - Consider crystallization to isolate the desired product.
Formation of a Mixture of Anomers (α and β)	The starting 2-deoxyribofuranose is an anomeric mixture.	- This is expected. The ratio of α/β anomers can be influenced by reaction conditions.
Thermodynamic vs. kinetic control.	- Lower temperatures and shorter reaction times may favor the kinetic product. - The use of specific catalysts or additives can influence anomeric selectivity.[1][2]
Over-benzoylation (Formation of Tribenzoate)	Excess benzoyl chloride used.	- Carefully control the stoichiometry of benzoyl chloride (typically around 2.0-2.2 equivalents).
Reaction temperature is too high.	- Maintain a low reaction temperature to improve selectivity for the primary (5-OH) and the more accessible secondary (3-OH) hydroxyl groups.
Incomplete Benzoylation (Mono-benzoate remains)	Insufficient benzoyl chloride.	- Use at least 2.0 equivalents of benzoyl chloride.
Short reaction time.	- Monitor the reaction by TLC to ensure completion.
Steric hindrance.	- The 3-OH group can be sterically hindered. Ensure adequate reaction time and appropriate solvent.
Formation of Pyranose Side Products	Acid-catalyzed rearrangement of the furanose ring.	- Use a non-acidic base like pyridine to scavenge the HCl byproduct of the benzoylation reaction. - Ensure the reaction is performed under anhydrous conditions to prevent the formation of acidic species.
Difficult Removal of Pyridine	High boiling point of pyridine.	- Co-evaporate with a high-boiling point solvent like toluene under reduced pressure. - Perform an acidic workup (e.g., with cold, dilute HCl) to protonate the pyridine and extract it into the aqueous phase.

Frequently Asked Questions (FAQs)

Q1: What is the expected ratio of α to β anomers in the final dibenzoylated product?

A1: The anomeric ratio of the product is often reflective of the anomeric ratio of the starting 2-deoxyribofuranose, but it can be influenced by the reaction conditions. Typically, a mixture of anomers is obtained and may require separation if a single anomer is desired for subsequent steps. Some methods aim for stereoselective synthesis of the β-anomer.[2]

Q2: Why is pyridine commonly used as the solvent and base in this reaction?

A2: Pyridine serves a dual purpose. It acts as a solvent for the sugar and the reagents, and it also functions as a base to neutralize the hydrochloric acid that is generated during the reaction. This prevents the acid from catalyzing side reactions such as the rearrangement of the furanose ring to the more stable pyranose form.

Q3: How can I monitor the progress of the reaction?

A3: The reaction can be effectively monitored using Thin Layer Chromatography (TLC). By comparing the spots of the starting material, the desired dibenzoylated product, and any potential mono-benzoylated or tri-benzoylated intermediates, you can determine the optimal time to stop the reaction.

Q4: What is the typical order of reactivity for the hydroxyl groups in 2-deoxyribofuranose towards benzoylation?

A4: The general order of reactivity for the hydroxyl groups is HO-5 > HO-3 > HO-1. The primary hydroxyl group at the 5-position is the most reactive due to less steric hindrance. The secondary hydroxyl at the 3-position is the next most reactive. The anomeric hydroxyl group at the 1-position is generally the least reactive towards acylation under these conditions.

Q5: Can I use other acylating agents instead of benzoyl chloride?

A5: Yes, other acylating agents like acetic anhydride or other aroyl chlorides can be used. However, benzoyl groups are often preferred as protecting groups in nucleoside synthesis due to their stability and their ability to be removed under specific conditions. The choice of protecting group will depend on the overall synthetic strategy.

Experimental Protocols

General Protocol for the Dibenzoylation of 2-Deoxy-D-ribofuranose

This protocol is a general guideline and may require optimization for specific laboratory conditions and desired outcomes.

• Preparation: Dry all glassware thoroughly. Ensure all solvents and reagents are anhydrous.

• Reaction Setup: Dissolve 2-deoxy-D-ribofuranose (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen) and cool the solution in an ice-salt bath to 0°C.

• Addition of Benzoyl Chloride: Slowly add benzoyl chloride (2.1 equivalents) dropwise to the cooled solution while stirring. Maintain the temperature below 5°C during the addition.

• Reaction: Allow the reaction to stir at 0°C and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Workup:

  • Quench the reaction by the slow addition of cold water.

  • Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with cold, dilute HCl (to remove pyridine), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired 3,5-di-O-benzoyl-2-deoxy-D-ribofuranose.

Visualizations

Reaction Pathway

Caption: Reaction scheme for the dibenzoylation of 2-deoxyribofuranose.

Troubleshooting Workflow

Caption: Troubleshooting workflow for 2-deoxyribofuranose dibenzoylation.

References

• 1. Stereoselective Approaches to β-Linked 2-Deoxy Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective Synthesis of 2-Deoxy-β-Glycosides Using Anomeric O-Alkylation/Arylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 2-Deoxy-D-ribofuranose 3,5-dibenzoate

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the crystallization of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Troubleshooting Guides and FAQs

My compound will not crystallize and remains an oil. What should I do?

This is a common issue when working with protected sugars. Several factors could be at play:

• Purity: The most common reason for crystallization failure is the presence of impurities. Even small amounts of contaminants can inhibit the formation of a crystal lattice.

  • Recommendation: First, ensure your compound is sufficiently pure. Consider re-purifying a small sample by column chromatography. An HPLC purity of >95% is a good starting point.

• Solvent System: The choice of solvent is critical. A good crystallization solvent system will dissolve your compound when hot but have limited solubility when cold.

  • Recommendation: For dibenzoate-protected sugars, solvent systems like dichloromethane/hexane, dichloromethane/heptane, or isopropyl alcohol/hexane have been shown to be effective for similar compounds[1]. Experiment with different ratios of a good solvent (e.g., dichloromethane, ethyl acetate, acetone) and an anti-solvent (e.g., hexane, heptane, petroleum ether).

• Supersaturation: Crystallization requires a supersaturated solution. Your current solution may not be concentrated enough.

  • Recommendation: Try to slowly evaporate the solvent from your solution at room temperature in a loosely covered vial. Alternatively, after dissolving the compound in a minimal amount of hot solvent, allow it to cool very slowly.

• Nucleation: Crystal growth requires an initial nucleus.

  • Recommendation: Try scratch-seeding by gently scratching the inside of the glass vial with a glass rod at the air-liquid interface. If you have previously successfully crystallized this compound, adding a tiny seed crystal can induce crystallization.

I am getting a precipitate instead of crystals. How can I fix this?

Precipitation or "crashing out" occurs when the solution becomes supersaturated too quickly, leading to the rapid formation of an amorphous solid rather than an ordered crystal lattice.

• Cooling Rate: Cooling the solution too rapidly is a frequent cause.

  • Recommendation: Allow the hot, saturated solution to cool to room temperature slowly. You can insulate the flask with glass wool or place it in a dewar to slow down the cooling process. Subsequently, move the flask to a refrigerator and then a freezer to further promote slow crystal growth.

• Solvent Choice: The anti-solvent may be too strong, causing the compound to precipitate.

  • Recommendation: Try using a weaker anti-solvent or change the solvent/anti-solvent ratio. For example, if you are using dichloromethane/hexane, try increasing the proportion of dichloromethane.

My crystals are very small or needle-like. How can I grow larger crystals?

The size of the crystals is influenced by the rate of nucleation versus the rate of crystal growth. To grow larger crystals, you want to favor growth over nucleation.

• Minimize Nucleation Sites: Fewer nucleation sites mean that the solute will deposit on existing crystals, leading to larger growth.

  • Recommendation: Ensure your crystallization vessel is scrupulously clean. High temperatures during dissolution can also reduce the number of initial nuclei[2].

• Slow Cooling: As mentioned previously, a slower cooling rate allows for more ordered and larger crystal growth.

• Agitation: Excessive agitation can promote the formation of many small crystals.[2][3]

  • Recommendation: Avoid stirring or moving the solution once it has been set up for crystallization.

The yield of my crystallization is very low. How can I improve it?

Low yield can be due to several factors:

• Solubility: Your compound may still be too soluble in the mother liquor even at low temperatures.

  • Recommendation: After filtering the initial crop of crystals, try concentrating the mother liquor and cooling it again to obtain a second crop. You can also try adding more anti-solvent to the mother liquor to further decrease the solubility of your compound.

• Incomplete Crystallization: The crystallization process may not have reached equilibrium.

  • Recommendation: Allow the solution to stand for a longer period at a low temperature (e.g., 4°C or -20°C) before filtering.

Data Presentation

The following table summarizes suggested solvent systems for the crystallization of protected sugar dibenzoates, based on literature for analogous compounds[1]. The optimal ratios for 2-deoxy-D-ribofuranose 3,5-dibenzoate should be determined empirically.

Solvent System	Ratio (v/v)	Temperature Profile	Expected Outcome
Dichloromethane / Hexane	1:1 to 1:5	Dissolve in minimal hot DCM, add hexane until cloudy, then clarify with a drop of DCM. Cool slowly.	Typically yields well-defined crystals.
Dichloromethane / Heptane	1:1 to 1:5	Similar to DCM/Hexane.	Similar to DCM/Hexane.
Isopropyl Alcohol / Hexane	1:2 to 1:10	Dissolve in IPA, then add hexane.	May require longer crystallization times.
Ethyl Acetate / Hexane	1:2 to 1:10	Dissolve in minimal hot EtOAc, add hexane slowly.	A common system for moderately polar compounds.

Experimental Protocols

Protocol 1: Slow Evaporation Crystallization

• Dissolve the purified 2-deoxy-D-ribofuranose 3,5-dibenzoate in a suitable solvent (e.g., dichloromethane or ethyl acetate) in a clean vial.

• Cover the vial with a cap, but do not tighten it completely. Puncture a small hole in the cap with a needle.

• Allow the solvent to evaporate slowly in a fume hood at room temperature.

• Monitor the vial daily for crystal formation. Once crystals appear, tighten the cap to stop further evaporation and allow the crystals to grow.

Protocol 2: Anti-Solvent Diffusion Crystallization

• Dissolve the compound in a minimal amount of a "good" solvent (e.g., dichloromethane) in a small, narrow vial.

• Carefully layer a less dense "anti-solvent" (e.g., hexane or heptane) on top of this solution with minimal mixing.

• Seal the vial and leave it undisturbed at room temperature.

• Over time, the anti-solvent will slowly diffuse into the primary solvent, reducing the compound's solubility and promoting slow crystal growth at the interface.

Protocol 3: Thermal Gradient Crystallization

• Dissolve the compound in a minimal amount of a suitable solvent mixture (e.g., dichloromethane/hexane) at an elevated temperature (e.g., 40°C). The solution should be saturated.

• Ensure the solution is clear and free of any undissolved material. If not, filter it while hot.

• Allow the solution to cool slowly to room temperature. To slow the cooling, you can place the flask in an insulated container.

• Once at room temperature, transfer the flask to a refrigerator (4°C) for 24 hours.

• For maximum yield, you can then transfer the flask to a freezer (-20°C) for another 24 hours.

• Collect the crystals by vacuum filtration and wash with a small amount of cold anti-solvent.

Mandatory Visualizations

Caption: Troubleshooting workflow for crystallization issues.

Caption: General experimental workflow for crystallization.

References

• 1. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]
• 2. Factors That Affect Sugar Crystallization | Alaqua Inc [alaquainc.com]
• 3. Crystallization – Modern Pastry and Plated Dessert Techniques [opentextbc.ca]

Technical Support Center: Optimization of Ribofuranose Benzoylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the benzoylation of ribofuranose.

Frequently Asked Questions (FAQs)

Q1: What is a general procedure for the synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose?

A key intermediate in ribonucleoside synthesis, 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, can be synthesized from D-ribose through a three-step process involving methylation, benzoylation, and acetylization.[1] A study optimized this process, achieving a total yield of up to 74.34% with an HPLC purity of 98.1%.[1]

Q2: How can I achieve regioselective benzoylation of ribofuranose?

Regioselective benzoylation is crucial for synthesizing specific carbohydrate derivatives and can be a significant challenge.[2][3][4] Several methods have been developed to control the selectivity of this reaction:

• Catalytic Amounts of FeCl₃: The use of a catalytic amount of ferric chloride (FeCl₃) with the assistance of acetylacetone has been shown to effectively catalyze the regioselective benzoylation of diols and glycosides.[2][3][5] This method is considered a green and convenient approach due to the low cost of the catalyst.[2][3]

• Organobase Catalysis: A metal-free approach utilizing 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as an organobase catalyst with 1-benzoylimidazole as the acylating agent provides high regioselectivity for the primary hydroxyl group.[4][6]

• Enzymatic Methods: Lipases can be used for regioselective deacylation. For example, lipase from Candida rugosa can selectively deacetylate the 5-position of peracetylated ribofuranose.[7]

Q3: What are the key parameters to optimize for improving reaction yield and selectivity?

Optimizing reaction conditions is critical for maximizing yield and achieving the desired regioselectivity. Key parameters to consider include:

• Reactant Ratio: The equivalents of the benzoylating reagent, base, and catalyst should be carefully optimized. For instance, optimal conditions for regioselective benzoylations often involve a large excess of base and benzoylating reagent.[8]

• Reaction Time and Temperature: These parameters significantly influence the reaction outcome. For example, in the synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose, stirring for 15 hours at 10°C was found to be optimal for both the benzoylation and acetylation steps.[1] In other protocols, reactions are run at room temperature for 4-12 hours.[5]

• Solvent: The choice of solvent can affect solubility and reaction rates. Acetonitrile is a commonly used solvent in these reactions.[2][3][4][5][6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	- Increase reaction time or temperature.[1][6] - Ensure all reagents are pure and dry. - Optimize the equivalents of benzoyl chloride and base.[8]
Side product formation.	- Lower the reaction temperature to improve selectivity.[9] - Use a more selective benzoylating agent or catalytic system.[2][4]
Difficult purification.	- Residual pyridine from the reaction can hinder crystallization and reduce yield. Ensure complete removal during workup.[10]
Poor Regioselectivity	Steric and electronic effects of the substrate.	- The inherent structure of the sugar can influence the reactivity of different hydroxyl groups.[11] - Consider using a different catalytic system (e.g., FeCl₃ vs. DBU) to alter the selectivity.[2][4]
Incorrect reaction conditions.	- Adjust the reaction temperature; lower temperatures often favor higher selectivity.[9] - The choice of base can be critical; for example, DIPEA has shown unique effectiveness in certain FeCl₃-catalyzed benzoylations.[5]
Formation of Multiple Products (Over- or Under-benzoylation)	Incorrect stoichiometry of reagents.	- Carefully control the equivalents of benzoyl chloride. For selective reactions, limiting the amount of the acylating agent is crucial.[9][11]
Acyl group migration.	- Acyl migration can occur under basic conditions.[5] Consider running the reaction at a lower temperature or using a milder base.
Reaction Not Proceeding	Inactive catalyst or reagents.	- Ensure the catalyst has not been deactivated. - Use fresh, high-purity reagents.
Poor solubility of the substrate.	- In some cases, adding a co-solvent like DMF can improve the solubility of polyols in acetonitrile.[6]

Experimental Protocols

Protocol 1: Synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose[1]

• Methylation: Dissolve 5.0 g (0.033 mol) of D-ribose in 20 mL of HCl/MeOH. Stir the solution at 20°C for 3 hours.

• Benzoylation: Dissolve the product from the previous step in 50 mL of pyridine. Add 15 mL (0.129 mol) of benzoyl chloride. Stir the solution at 10°C for 15 hours.

• Acetylation: Dissolve the benzoylated product in a mixture of 40 mL of glacial acetic acid and 5 mL (0.083 mol) of acetic anhydride. Add 3 mL of sulfuric acid. Stir the solution at 10°C for 15 hours to obtain the final product.

Protocol 2: Regioselective Benzoylation using FeCl₃ Catalyst[5]

• To a solution of the carbohydrate substrate (0.1 mmol) in acetonitrile (0.5 mL), add diisopropylethylamine (DIPEA) (1.9 equiv), acetylacetone (0.31 equiv), and FeCl₃ (0.1 equiv).

• Add benzoyl chloride (1.5 equiv) to the mixture.

• Stir the reaction at room temperature for 4-12 hours, monitoring progress by TLC.

• Upon completion, quench the reaction and purify the product by column chromatography.

Protocol 3: Regioselective Benzoylation using DBU Catalyst[4][6]

• To a solution of the diol or polyol substrate (100 mg) in dry acetonitrile (2.5 mL) (and 0.15 mL dry DMF for polyols), add DBU (0.2 equiv).

• Stir the mixture at 50°C for 10 minutes.

• Add 1-benzoylimidazole (1.1 equiv) in dry acetonitrile (0.5 mL) to the reaction mixture in two portions.

• Stir the reaction at 50°C for 8 hours.

• Remove the acetonitrile under reduced pressure and purify the resulting mixture by flash column chromatography.

Data Presentation

Table 1: Optimized Conditions for Regioselective Benzoylations [8]

Entry	Substrate	Product	Reagent	Equivalents	Base	Concentration (M)	Yield (%)
1	Methyl α-D-glucopyranoside	6-O-monobenzoate	Benzoic Anhydride	2.9	DIPEA	0.5	75
2	Methyl α-D-mannopyranoside	6-O-monobenzoate	Benzoic Anhydride	3.7	DIPEA	0.5	82
3	Methyl α-D-galactopyranoside	6-O-monobenzoate	Benzoic Anhydride	4.2	DIPEA	0.5	68
4	Methyl α-D-glucopyranoside	3,6-O-dibenzoate	Benzoyl Chloride	5.9	Pyridine	0.2	55
5	Methyl α-D-mannopyranoside	3,6-O-dibenzoate	Benzoic Anhydride	8.1	DIPEA	0.5	71
6	Methyl α-D-galactopyranoside	3,6-O-dibenzoate	Benzoic Anhydride	8.2	DIPEA	0.5	65

Visualizations

Caption: Experimental workflow for the benzoylation of ribofuranose.

Caption: Troubleshooting decision tree for ribofuranose benzoylation.

References

• 1. researchgate.net [researchgate.net]
• 2. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A convenient preparation of 1,2,3-tri-O-acetyl-beta-D-ribofuranose by enzymatic regioselective 5-O-deacetylation of the peracetylated ribofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. par.nsf.gov [par.nsf.gov]
• 11. journals.co.za [journals.co.za]

Technical Support Center: Purifying 2-deoxy-D-ribofuranose 3,5-dibenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-deoxy-D-ribofuranose 3,5-dibenzoate. The following sections offer solutions to common issues encountered during the purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My purified 2-deoxy-D-ribofuranose 3,5-dibenzoate shows a broad melting point range. What are the likely impurities?

A1: A broad melting point suggests the presence of impurities. Common contaminants include:

• Anomeric isomers (α and β): The synthetic process can often lead to a mixture of anomers which may co-purify.

• Regioisomers: Incomplete or non-selective benzoylation can result in mono-benzoylated or other partially protected derivatives.

• Starting materials: Unreacted 2-deoxy-D-ribose or benzoyl chloride may remain.

• Solvent residues: Solvents used in the reaction or purification may be trapped in the final product. For instance, solvents like dichloromethane, hexane, or heptane might be present.[1]

• Byproducts from side reactions: Degradation products or other unforeseen reaction byproducts can also contaminate the desired compound.

Q2: I am observing extra peaks in the 1H-NMR spectrum of my product. How can I identify the impurities?

A2: Extra peaks in the 1H-NMR spectrum are indicative of impurities. To identify them:

• Compare with literature data: Reference spectra of 2-deoxy-D-ribofuranose 3,5-dibenzoate can help distinguish product peaks from impurity peaks.

• Analyze characteristic chemical shifts:

  • Anomeric protons: Look for multiple signals in the anomeric region (typically δ 6.0-6.5 ppm) which may indicate the presence of both α and β anomers.

  • Aromatic protons: Integration of the aromatic region (δ 7.2-8.2 ppm) should correspond to the ten protons of the two benzoate groups. Deviations may suggest incomplete benzoylation or other aromatic impurities.

  • Residual solvents: Characteristic peaks for common solvents (e.g., δ 5.30 ppm for dichloromethane, δ 0.88 and 1.25 ppm for hexane) should be checked.

• Utilize 2D-NMR techniques: COSY and HSQC experiments can help in assigning all proton and carbon signals, making it easier to identify signals that do not belong to the desired product structure.

Q3: My attempts at recrystallization of 2-deoxy-D-ribofuranose 3,5-dibenzoate resulted in an oil or very poor recovery. What can I do?

A3: Oiling out or low recovery during recrystallization is a common issue. Consider the following troubleshooting steps:

• Solvent system selection: The choice of solvent is critical. A mixture of solvents is often more effective than a single solvent. For similar dibenzoate derivatives, mixtures of a good solvent (like dichloromethane or ethyl acetate) and a poor solvent (like hexane or heptane) have been used successfully.[1]

• Cooling rate: Rapid cooling can lead to precipitation rather than crystallization, trapping impurities and forming an oil. Allow the solution to cool slowly to room temperature and then place it in a refrigerator or freezer.

• Scratching: Induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface.

• Seeding: If available, add a small crystal of pure 2-deoxy-D-ribofuranose 3,5-dibenzoate to the cooled, saturated solution to initiate crystallization.

• Concentration: The solution might be too dilute or too concentrated. If too dilute, carefully evaporate some solvent. If too concentrated, add a small amount of the good solvent and heat to redissolve before attempting to cool again.

Q4: Column chromatography is not providing good separation of my product from a closely eluting impurity. What parameters can I change?

A4: To improve separation in column chromatography:

• Solvent system polarity: A slight adjustment in the polarity of the eluent can significantly impact separation. A common mobile phase for similar compounds is a mixture of ethyl acetate and hexane.[2] Methodically vary the ratio of these solvents to optimize separation.

• Stationary phase: Standard silica gel is most common. However, if co-elution persists, consider using a different stationary phase, such as alumina, or a reverse-phase silica gel.

• Column dimensions and packing: Use a longer, narrower column for better resolution. Ensure the column is packed uniformly to avoid channeling.

• Gradient elution: A gradual change in the solvent polarity during elution can help to separate compounds with similar retention factors. Start with a low polarity mobile phase and gradually increase the polarity.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is a general guideline for the recrystallization of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

• Dissolution: In a flask, dissolve the crude 2-deoxy-D-ribofuranose 3,5-dibenzoate in a minimum amount of a suitable hot solvent, such as ethyl acetate or dichloromethane.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add a non-polar solvent, such as hexane or heptane, until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in a refrigerator (4°C) or freezer (-20°C) may be necessary to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent mixture or the non-polar solvent.

• Drying: Dry the crystals under vacuum to remove residual solvents.

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol describes a standard procedure for purification using column chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in a low-polarity solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow the silica to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the elution solvent or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the column bed.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).[2]

• Gradient Elution (Optional): If necessary, gradually increase the polarity of the mobile phase (e.g., to 10%, 15%, 20% ethyl acetate in hexane) to elute the desired compound.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC).

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Quantitative Data Summary

Purification Method	Typical Purity Achieved	Common Solvent Systems	Notes
Recrystallization	>98% (HPLC)	Dichloromethane/Hexane, Ethyl Acetate/Heptane	Effective for removing less soluble or more soluble impurities.
Column Chromatography	>99% (HPLC)	Ethyl Acetate/Hexane gradient	Useful for separating closely related impurities like isomers.[2]

Visual Workflows

Caption: Workflow for the purification of 2-deoxy-D-ribofuranose 3,5-dibenzoate by recrystallization.

Caption: Workflow for the purification of 2-deoxy-D-ribofuranose 3,5-dibenzoate by column chromatography.

References

• 1. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]

Technical Support Center: Stereoselective Synthesis of 2-Deoxyribofuranose

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of 2-deoxyribofuranose.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the stereoselective synthesis of 2-deoxyribofuranosides?

The main difficulty lies in controlling the stereochemistry at the anomeric carbon (C-1).[1] Unlike other sugars, 2-deoxyribose lacks a participating group at the C-2 position. This absence prevents neighboring group participation, a common strategy to direct the stereochemical outcome of glycosylation reactions, making it challenging to selectively synthesize the desired α or β anomer.[1][2]

Q2: Why is the synthesis of 2-deoxy-β-glycosides particularly challenging?

The synthesis of 2-deoxy-β-glycosides is often more difficult than their α-counterparts due to the anomeric effect, which thermodynamically favors the formation of the α-anomer.[1][2] Achieving high β-selectivity typically requires specific strategies to overcome this inherent preference.

Q3: What are the common strategies to achieve stereoselectivity in 2-deoxyribosylation?

Several methods have been developed to address the challenge of stereocontrol, including:

• Indirect Synthesis: This involves the use of a temporary directing group at the C-2 position that is removed in a subsequent step.[2]

• Anomeric O-alkylation: This method can provide high β-selectivity by reacting a 2-deoxyribofuranose hemiacetal with an electrophile under basic conditions.[3][4]

• Use of Specific Glycosyl Donors: Glycosyl halides, thioglycosides, and trichloroacetimidates are common donors, and their reactivity and the resulting stereoselectivity can be influenced by the choice of promoter and reaction conditions.[5][6]

• Protecting Group Manipulation: The nature and placement of protecting groups on the sugar backbone can significantly influence the stereochemical outcome of the glycosylation reaction.[6]

• Solvent Effects: The choice of solvent can have a profound impact on the α/β ratio of the product. Ethereal solvents often favor the α-anomer, while nitrile solvents can promote the formation of the β-anomer.[7]

Troubleshooting Guides

Issue 1: Low β-selectivity in the synthesis of a 2-deoxyribofuranoside.

• Possible Cause: The reaction conditions may favor the thermodynamically more stable α-anomer due to the anomeric effect.

• Troubleshooting Steps:

  • Employ Anomeric O-alkylation: This method is known to favor the formation of the β-anomer. A recommended starting point is the use of sodium hydride (NaH) as a base in dioxane.[3][4]

  • Optimize the Solvent: If using a direct glycosylation method, consider switching to a nitrile solvent like acetonitrile, which is known to favor β-selectivity.[7]

  • Modify Protecting Groups: The stereochemical outcome can be influenced by the protecting groups on the C-3 and C-5 hydroxyls. Experiment with different protecting groups to alter the steric and electronic environment around the anomeric center.[6]

  • Consider an Indirect Approach: Introduce a participating group at the C-2 position (e.g., a thioacetyl group) to direct the formation of the β-glycosidic bond, followed by its removal.[2]

Issue 2: Predominant formation of the α-anomer when the β-anomer is desired.

• Possible Cause: Standard glycosylation conditions for 2-deoxy sugars often lead to the α-product.

• Troubleshooting Steps:

  • Anomeric O-Alkylation Protocol: For exclusive β-selectivity, treat the 2-deoxyribofuranose lactol with NaH in dioxane at room temperature before adding the electrophile.[3]

  • Use of a Neighboring Group: A temporary directing group at C-2, such as a thioacetyl group, can be used. The glycosylation with a 2-SAc glycosyl bromide donor under Koenigs-Knorr conditions can yield exclusively the β-anomer, which can then be desulfurized.[2]

Issue 3: Low overall yield of the glycosylation reaction.

• Possible Cause: Decomposition of the glycosyl donor or acceptor, or inefficient activation of the donor.

• Troubleshooting Steps:

  • Optimize Reaction Temperature: For anomeric O-alkylation, temperature plays a crucial role. For instance, increasing the temperature from 0 °C to 23 °C can dramatically improve the yield and selectivity.[3]

  • Choice of Base and Solvent: The combination of base and solvent is critical. For example, using KHMDS in THF at -78 °C can lead to the exclusive formation of the α-anomer, while NaH in dioxane at 23 °C gives the β-anomer in high yield.[3]

  • Use of Additives: In some cases, additives can enhance the reaction. For example, the addition of LiBr to anomeric O-alkylation reactions has been reported to improve β-selectivity, although the effect may be minor.[3]

  • Stable Glycosyl Donors: If using highly reactive donors like glycosyl bromides, consider generating them in situ to minimize decomposition.[5]

Data Presentation

Table 1: Optimization of Anomeric O-Alkylation for 2-Deoxy-β-glycoside Synthesis

Entry	Base	Solvent	Temperature (°C)	Additive	α:β Ratio	Yield (%)
1	KHMDS	THF	-78	-	>99:1	-
2	NaH	DMF	0	-	1:1	-
3	NaH	DMF	0	LiBr	1:1.5	-
4	NaH	Dioxane	23	-	<1:99	91

Data adapted from a study on the anomeric O-alkylation of a protected N,N-dimethylpyrrolosamine lactol with allyl bromide.[3]

Table 2: Effect of Protecting Groups on Stereoselectivity in N-Glycosylation of 2-Deoxythioribosides

C3 Protecting Group	C5 Protecting Group	α:β Ratio
TBDPS	TBDPS	1.0:4.0
Benzoyl	Benzoyl	4.5:1.0

Data adapted from a study on the N-2-deoxyribosylation of modified nucleobases using 2-deoxythioriboside donors activated with NIS/HOTf.[6] TBDPS = tert-butyldiphenylsilyl.

Experimental Protocols

Protocol 1: General Procedure for Stereoselective Synthesis of 2-Deoxy-β-glycosides via Anomeric O-Alkylation

This protocol is based on the highly β-selective anomeric O-alkylation method.[3]

• Preparation of the Lactol: Synthesize the desired 2-deoxyribofuranose lactol with appropriate protecting groups at other positions.

• Anomeric O-Alkylation:

  • To a solution of the 2-deoxyribofuranose lactol (1 equivalent) in anhydrous dioxane, add sodium hydride (NaH, 1.1 equivalents) at room temperature under an inert atmosphere (e.g., argon or nitrogen).

  • Stir the mixture at 23 °C for 30 minutes.

  • Add the electrophile (e.g., allyl bromide, 1.2 equivalents) to the reaction mixture.

  • Continue stirring at 23 °C and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain the desired 2-deoxy-β-glycoside.

Mandatory Visualizations

Caption: Workflow for major stereoselective synthesis strategies.

Caption: Troubleshooting logic for low β-selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Stereoselective Synthesis of 2-Deoxy-β-Glycosides Using Anomeric O-Alkylation/Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective synthesis of 2-deoxy-beta-glycosides using anomeric O-alkylation/arylation. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Stereoselective N-glycosylation of 2-deoxythioribosides for fluorescent nucleoside synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]

Technical Support Center: 2-deoxy-D-ribofuranose 3,5-dibenzoate

Welcome to the technical support center for 2-deoxy-D-ribofuranose 3,5-dibenzoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of this compound. Below you will find troubleshooting guides and frequently asked questions to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-deoxy-D-ribofuranose 3,5-dibenzoate?

A1: The main stability issues for 2-deoxy-D-ribofuranose 3,5-dibenzoate revolve around the hydrolysis of the benzoate ester groups and the potential for anomerization at the C1 position. The compound is sensitive to pH, temperature, and certain solvents.

Q2: How stable are the benzoate protecting groups?

A2: Benzoyl esters are generally stable under neutral and acidic conditions. However, they are labile and can be cleaved under basic conditions. The rate of this hydrolysis is dependent on the strength of the base, the temperature, and the solvent used.

Q3: What is acyl migration and is it a concern for this molecule?

A3: Acyl migration is the intramolecular transfer of an acyl group (like benzoyl) from one hydroxyl group to another. For fully benzoylated 2-deoxy-D-ribofuranose 3,5-dibenzoate, this is not a primary degradation pathway as there are no free hydroxyl groups. However, if partial hydrolysis occurs, leading to the formation of a free hydroxyl group, subsequent acyl migration can occur, leading to a mixture of isomers.[1][2] This is a more significant concern during the synthesis and purification of the compound if benzoylation is incomplete.

Q4: Can the anomeric (α/β) configuration change over time?

A4: In solution, 2-deoxy-D-ribofuranose 3,5-dibenzoate can exist as an equilibrium mixture of α and β anomers. This process, known as anomerization or mutarotation, can be catalyzed by both acids and bases. For long-term storage, it is recommended to keep the compound in a solid, dry state to minimize changes in anomeric composition.

Q5: What are the recommended storage conditions for 2-deoxy-D-ribofuranose 3,5-dibenzoate?

A5: To ensure stability, the compound should be stored as a solid in a tightly sealed container at low temperatures, preferably at -20°C, and protected from moisture and light. Storage under an inert atmosphere (e.g., argon or nitrogen) is also recommended to prevent degradation from atmospheric components.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results or Loss of Potency

Possible Cause: Degradation of the compound due to improper storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the compound has been stored at the recommended temperature and protected from moisture and light.

• Assess Purity: Analyze the purity of the compound using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC). Compare the chromatogram to a reference standard or the initial batch analysis. Look for the appearance of new peaks or a decrease in the main peak area.

• Check pH of Solutions: If the compound is used in a solution, ensure the pH is neutral or slightly acidic. Avoid basic conditions, even for short periods, if hydrolysis is not the intended reaction.

Issue 2: Appearance of Unexpected Peaks in Chromatography

Possible Cause: Hydrolysis of one or both benzoate groups, or the presence of anomeric impurities.

Troubleshooting Steps:

• Characterize Impurities: If possible, use mass spectrometry (MS) coupled with HPLC to determine the mass of the impurity peaks. A mass difference corresponding to the loss of a benzoyl group (104.1 g/mol ) would suggest hydrolysis.

• Evaluate Anomeric Purity: The α and β anomers may be separable by HPLC. A change in the ratio of anomeric peaks compared to the initial analysis could indicate that anomerization has occurred.

• Review Experimental Conditions: Scrutinize the pH, temperature, and solvents used in your experiment. Exposure to basic conditions is a likely cause of hydrolysis.

Data Presentation

Table 1: Summary of Stability Characteristics

Parameter	Condition	Expected Stability	Potential Degradation Pathway
pH	Acidic (pH < 7)	Generally Stable	-
Neutral (pH ≈ 7)	Moderately Stable	Slow Hydrolysis
Basic (pH > 7)	Unstable	Rapid Hydrolysis of Benzoate Esters
Temperature	-20°C (Solid)	High Stability	-
Room Temperature (Solid)	Moderate Stability	Potential for slow degradation over time
Elevated Temperature (Solution)	Low Stability	Increased rate of hydrolysis and anomerization
Solvents	Aprotic (e.g., DCM, THF)	Generally Stable	-
Protic (e.g., Methanol, Water)	Stability is pH-dependent	Can participate in hydrolysis reactions
Light	Exposed to UV/Visible Light	Potential for degradation	Photodegradation (less common)
Atmosphere	Air	Moderate Stability	-
Inert (Argon, Nitrogen)	High Stability	Minimizes oxidative and moisture-related degradation

Experimental Protocols

Protocol 1: Assessment of Compound Purity by HPLC

This protocol provides a general method for assessing the purity of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve in 1 mL of a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

  • Vortex until fully dissolved.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a suitable ratio of A and B (e.g., 70:30) and gradually increase the percentage of B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at a suitable wavelength (e.g., 230 nm for the benzoate groups).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the purity as the percentage of the main peak area relative to the total peak area.

  • Compare the chromatogram to a reference standard to identify any new impurity peaks.

Protocol 2: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products.

• Acidic Degradation:

  • Dissolve the compound in a solution of 0.1 M HCl in a 1:1 mixture of acetonitrile and water.

  • Incubate at a controlled temperature (e.g., 60°C) for several hours.

  • At various time points, take an aliquot, neutralize it with a suitable base (e.g., 0.1 M NaOH), and analyze by HPLC-MS.

• Basic Degradation:

  • Dissolve the compound in a solution of 0.1 M NaOH in a 1:1 mixture of acetonitrile and water.

  • Incubate at room temperature.

  • At various time points (e.g., starting from a few minutes), take an aliquot, neutralize it with a suitable acid (e.g., 0.1 M HCl), and analyze by HPLC-MS.

• Oxidative Degradation:

  • Dissolve the compound in a solution of 3% hydrogen peroxide in a 1:1 mixture of acetonitrile and water.

  • Incubate at room temperature, protected from light.

  • Analyze by HPLC-MS at various time points.

• Thermal Degradation:

  • Store the solid compound in an oven at an elevated temperature (e.g., 80°C) for several days.

  • Also, reflux a solution of the compound in a suitable solvent.

  • Analyze the samples by HPLC-MS.

• Photolytic Degradation:

  • Expose a solution of the compound to a light source with a specific wavelength (e.g., 254 nm or 365 nm) in a photostability chamber.

  • Analyze by HPLC-MS at various time points.

Visualizations

Caption: Potential degradation pathways for 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. Investigation of acetyl migrations in furanosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Deoxy-D-ribofuranose 3,5-dibenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate. Our aim is to help you overcome common challenges related to byproduct formation, optimize your reaction conditions, and improve the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate?

A1: The most prevalent impurities are typically the α-anomer of the desired product and the fully benzoylated pyranose forms. The starting material, 2-deoxy-D-ribose, exists in an equilibrium between its furanose (five-membered ring), pyranose (six-membered ring), and open-chain forms in solution[1][2]. Each of these can be benzoylated, leading to a mixture of products. Incomplete benzoylation can also result in mono-benzoylated byproducts.

Q2: Why am I getting a mixture of α and β anomers?

A2: The formation of both α and β anomers is a common outcome in glycosylation reactions. The ratio of these anomers is influenced by reaction conditions such as the solvent, temperature, and the nature of the base and acylating agent used. Generally, the reaction can proceed through different mechanisms (SN1 or SN2), which can lead to different stereochemical outcomes[3]. For instance, certain conditions might favor the thermodynamically more stable anomer.

Q3: My yield is low. What are the possible causes?

A3: Low yields can stem from several factors:

• Incomplete reaction: Insufficient reaction time or inadequate amounts of benzoyl chloride or base.

• Degradation of starting material: 2-Deoxy-D-ribose can be unstable, especially under strong basic or acidic conditions.

• Side reactions: Formation of multiple byproducts consumes the starting material.

• Product loss during workup and purification: The product may be partially lost during extraction or crystallization steps.

Q4: How can I purify the desired β-anomer of 2-deoxy-D-ribofuranose 3,5-dibenzoate?

A4: Purification is typically achieved through column chromatography on silica gel or by crystallization. The choice of solvent system for chromatography is crucial for separating the anomers and other byproducts. A mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate is often effective. Crystallization from a suitable solvent system, such as dichloromethane/hexane or isopropyl alcohol/hexane, can also be used to isolate the pure product[4].

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Anomeric Selectivity (Mixture of α and β anomers)	Reaction conditions favor the formation of both anomers.	Modify reaction conditions. For example, changing the solvent from DMF to dioxane and using NaH as a base at room temperature has been shown to dramatically increase β-selectivity in similar systems[5]. The use of certain additives like LiBr may also enhance β-selectivity[5].
Presence of Pyranose Byproducts	The starting 2-deoxy-D-ribose exists in equilibrium with its pyranose form, which also gets benzoylated.	It is difficult to completely avoid the formation of pyranose byproducts. However, careful purification by column chromatography is the most effective way to separate these from the desired furanose product.
Incomplete Reaction (Starting material remains)	Insufficient reaction time, low temperature, or inadequate stoichiometry of reagents.	Increase the reaction time and/or temperature. Ensure that at least two equivalents of benzoyl chloride and a suitable base are used to benzoylate both the 3- and 5-hydroxyl groups.
Product Degradation (Observed as charring or multiple spots on TLC)	The reaction conditions are too harsh (e.g., too high temperature or too strong a base).	Perform the reaction at a lower temperature. Use a milder base, such as pyridine, in combination with DMAP as a catalyst.
Difficulty in Isolating the Product after Workup	The product is an oil or does not crystallize easily.	If direct crystallization is difficult, purify the crude product by silica gel column chromatography first to obtain a purer oil, which may then be more amenable to crystallization.

Experimental Protocols

General Protocol for the Synthesis of 2-Deoxy-D-ribofuranose 3,5-dibenzoate

This protocol is a generalized procedure based on common benzoylation methods for sugars.

• Dissolution: Dissolve 2-deoxy-D-ribose in a suitable solvent such as pyridine or a mixture of an inert solvent like dichloromethane with pyridine. Cool the solution in an ice bath (0 °C).

• Acylation: Slowly add benzoyl chloride (at least 2.2 equivalents) to the cooled solution while stirring. The reaction is exothermic.

• Reaction: Allow the reaction to warm to room temperature and stir overnight, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.

• Washing: Wash the organic layer sequentially with dilute HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane. Combine the fractions containing the desired product and concentrate to yield the purified 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Data Presentation

Table 1: Influence of Reaction Conditions on Anomeric Selectivity in a Model System

The following table summarizes findings from a study on a similar 2-deoxy sugar system, which can provide insights into optimizing the selectivity for the β-anomer.

Entry	Base	Solvent	Temperature (°C)	α:β Ratio	Yield (%)
1	KHMDS	THF	-78	Exclusive α	-
2	NaH	THF	0	1:1	-
3	NaH	DMF	0	1:1.5	85
4	NaH	Dioxane	23	Exclusive β	91

Data adapted from a study on anomeric O-alkylation of a 2-deoxy-1-lactol, which provides a strong indication of how conditions can influence anomeric selectivity[5].

Visualizations

Reaction Scheme and Byproduct Formation

References

• 1. Developing Wound Dressings Using 2-deoxy-D-Ribose to Induce Angiogenesis as a Backdoor Route for Stimulating the Production of Vascular Endothelial Growth Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stereoselective Conversions of Carbohydrate Anomeric Hydroxyl Group in Basic and Neutral Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2006095359A1 - Synthesis of 2-deoxy-2, 2-di fluoro-d-ribo furanose-3, 5 di(4-methy/4-nitro-chloro)benzoate and its conversion to gemcitabine hydrochloride thereof - Google Patents [patents.google.com]
• 5. Stereoselective Synthesis of 2-Deoxy-β-Glycosides Using Anomeric O-Alkylation/Arylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-deoxy-D-ribofuranose 3,5-dibenzoate?

A1: The most common method involves the selective benzoylation of 2-deoxy-D-ribose. This is typically achieved by reacting 2-deoxy-D-ribose with benzoyl chloride in the presence of a base, such as pyridine. The reaction's selectivity for the 3 and 5 positions is influenced by steric hindrance and the relative reactivity of the hydroxyl groups. Protecting groups may be used to prevent unwanted side reactions.

Q2: What are the critical parameters to control during the scale-up of the benzoylation reaction?

A2: When scaling up, critical parameters to control include:

• Temperature: Exothermic reactions can lead to temperature gradients in large reactors. Proper cooling and monitoring are essential to prevent side reactions and ensure consistent product quality.

• Mixing: Homogeneous mixing is crucial for ensuring that reactants are evenly distributed, which affects reaction rate and selectivity. Inadequate mixing can lead to localized "hot spots" and increased byproduct formation.

• Rate of Addition: The rate at which reagents are added can significantly impact the reaction profile. A slower addition rate is often necessary at a larger scale to control the reaction's exothermicity.

• Solvent Purity: The presence of impurities, especially water, in solvents can lead to the hydrolysis of benzoyl chloride and affect the overall yield and purity of the product.

Q3: How does the choice of solvent affect the synthesis?

A3: The solvent plays a crucial role in the reaction. Pyridine is commonly used as it acts as both a solvent and a base to neutralize the HCl byproduct. Other solvents like dioxane can also be used. The choice of solvent can influence the reaction's kinetics, selectivity, and the ease of product isolation. For large-scale production, factors such as solvent cost, toxicity, and ease of recovery and recycling are important considerations.

Q4: What are the typical yields for this synthesis?

A4: Yields can vary depending on the scale and specific reaction conditions. Laboratory-scale syntheses can achieve high yields, sometimes exceeding 80%. However, during scale-up, yields may be lower due to challenges in maintaining optimal conditions. Process optimization is key to maximizing yield at an industrial scale.

Troubleshooting Guides

Issue 1: Low Yield of 2-deoxy-D-ribofuranose 3,5-dibenzoate

Potential Cause	Recommended Action
Incomplete Reaction	- Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).- Ensure the reaction is allowed to proceed for a sufficient amount of time.- Verify the quality and stoichiometry of the reactants.
Side Reactions	- Over-benzoylation (formation of tribenzoate) can occur. Optimize the stoichiometry of benzoyl chloride.- Hydrolysis of benzoyl chloride due to moisture. Use anhydrous solvents and reagents.
Product Loss During Workup	- Optimize the extraction and purification steps. Ensure the pH is appropriate during aqueous washes to prevent hydrolysis of the benzoate esters.- Minimize transfers and handling of the product.
Sub-optimal Reaction Temperature	- Maintain the recommended reaction temperature. Use a properly calibrated and controlled reactor heating/cooling system.

Issue 2: Poor Regioselectivity (Presence of other dibenzoate isomers)

Potential Cause	Recommended Action
Incorrect Reaction Temperature	- Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically controlled product.
Inefficient Mixing	- Ensure vigorous and uniform mixing throughout the reaction to maintain homogeneity.
Rate of Reagent Addition	- A slower, controlled addition of benzoyl chloride can improve selectivity.
Base Concentration	- The concentration of the base (e.g., pyridine) can influence the reactivity of the different hydroxyl groups. Optimize the base concentration.

Issue 3: Difficulty in Product Purification

Potential Cause	Recommended Action
Presence of Closely-Related Impurities	- If column chromatography is used, optimize the solvent system for better separation.- Consider recrystallization as an alternative or additional purification step. Experiment with different solvent systems to find one that provides good crystal formation and purity.
Oily Product Instead of Solid	- This may be due to residual solvent or impurities. Ensure complete removal of the solvent under vacuum.- Attempt to induce crystallization by seeding with a small crystal of the pure product or by scratching the inside of the flask.
Formation of an Anomeric Mixture	- The product may exist as a mixture of α and β anomers, which can sometimes complicate purification and characterization. This is an inherent aspect of the carbohydrate's structure. Often, this mixture is used directly in subsequent steps.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

Materials:

• 2-deoxy-D-ribose

• Anhydrous Pyridine

• Benzoyl Chloride

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolve 2-deoxy-D-ribose in anhydrous pyridine in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add benzoyl chloride (approximately 2.2 equivalents) to the solution while stirring.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Considerations for Scale-Up

When scaling up the synthesis, the following modifications to the laboratory protocol should be considered:

Parameter	Scale-Up Consideration
Reactor	- Use a glass-lined or stainless steel reactor with appropriate heating/cooling jackets and a robust agitation system.
Reagent Addition	- Add benzoyl chloride via a metering pump for controlled addition to manage the exotherm.
Temperature Control	- Implement a reliable temperature control system with multiple probes to monitor for hot spots.
Workup	- Use a larger-scale extraction setup, such as a liquid-liquid extractor or a series of agitated tanks for the washing steps.
Purification	- Column chromatography may not be feasible for large quantities. Develop a robust recrystallization protocol. Consider using industrial-scale filtration and drying equipment.
Safety	- Benzoyl chloride and pyridine are hazardous. Ensure proper personal protective equipment (PPE) and engineering controls (e.g., fume hoods, closed systems) are in place.

Visualizations

Caption: Experimental workflow for the synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Caption: Troubleshooting decision tree for scaling up production.

"purification strategy for difficult to separate ribofuranose anomers"

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the purification of difficult-to-separate ribofuranose anomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of ribofuranose anomers so challenging?

A1: The separation of ribofuranose anomers is difficult primarily due to their dynamic equilibrium in solution, a process known as mutarotation.[1] This interconversion between α- and β-anomers can occur during the separation process itself, leading to peak broadening, overlapping peaks, or the appearance of a plateau between peaks in chromatography.[2] Additionally, the structural similarity between α- and β-anomers is very high, making it difficult for standard purification techniques like conventional silica gel chromatography to resolve them effectively.[3]

Q2: What are the primary strategies for purifying ribofuranose anomers?

A2: The main strategies involve suppressing or leveraging the differences between anomers. Key methods include:

• Specialized Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) under specific conditions (e.g., low temperature, chiral stationary phases) can resolve anomers.[1][4]

• Biocatalytic/Enzymatic Methods: Using enzymes, such as lipases, to selectively react with one anomer, thereby allowing for the easy separation of the modified anomer from the unreacted one.[3][5]

• Crystallization: Exploiting differences in solubility and crystal packing to selectively crystallize one anomer from a mixture.[6]

• Chemical Conversion: Derivatizing the anomeric mixture and then separating the more stable derivatives, which may exhibit greater structural differences than the original anomers.

Q3: How does temperature affect the chromatographic separation of anomers?

A3: Lowering the temperature is a critical strategy, particularly in HPLC, to suppress the rate of mutarotation (interconversion) during the chromatographic run.[1] By slowing or stopping this equilibrium, distinct peaks for each anomer can be resolved. At higher temperatures, interconversion can cause peaks to merge or appear as a single broad peak.[1]

Q4: Can I separate anomers without derivatization?

A4: Yes, direct separation is possible. Chiral HPLC columns, such as Chiralpak AD-H, have been successfully used to separate underivatized ribofuranose anomers and enantiomers in a single step.[2][4][7] Additionally, chromatography on powdered cellulose has been used to separate anomeric glycosides.[8]

Troubleshooting Guides

Issue 1: Co-elution or Poor Resolution in HPLC

Problem: My α- and β-ribofuranose anomers are not separating on my HPLC column, resulting in a single peak or heavily overlapping peaks.

Potential Cause	Troubleshooting Step	Rationale
Mutarotation on Column	Decrease the column temperature significantly. Runs at 0°C or even lower may be necessary.[1]	Lowering the temperature slows the interconversion between anomers, allowing them to elute as separate species.[1]
Inadequate Stationary Phase	Switch to a chiral stationary phase (CSP), such as a Chiralpak AD-H column.[2][4]	CSPs provide a chiral environment that interacts differently with the two anomers, enhancing resolution.
Mobile Phase Not Optimized	Modify the mobile phase composition. For chiral columns, mixtures like hexane-ethanol have proven effective.[7] For amino columns, acidic eluents like acetone-water mixtures can yield good results.[1]	The mobile phase composition directly impacts the interaction between the analyte and the stationary phase, affecting retention and selectivity.

Issue 2: Biocatalytic Conversion is Inefficient or Non-Selective

Problem: An enzymatic reaction (e.g., deacetylation) intended to modify only one anomer is showing low yield or is modifying both anomers.

Potential Cause	Troubleshooting Step	Rationale
Incorrect Enzyme Choice	Screen different enzymes. For deacetylation of acetylated ribofuranosides, Lipozyme® TL IM has shown high selectivity for the α-anomer.[3]	Enzyme selectivity is highly specific. The chosen enzyme must have a strong stereochemical preference for the substrate's anomeric center.
Sub-optimal Reaction Conditions	Optimize temperature, pH, and solvent according to the enzyme's specifications.	Enzymatic activity and selectivity are critically dependent on the reaction environment.
Enzyme Inhibition	Ensure the substrate and solvent are pure. Impurities can inhibit enzyme activity.	Contaminants can bind to the enzyme's active site or denature the enzyme, reducing its efficacy.

Purification Strategy Selection

The following workflow can help in selecting an appropriate purification strategy for a ribofuranose anomeric mixture.

Caption: Decision workflow for selecting a ribofuranose anomer purification method.

Experimental Protocols

Protocol 1: Low-Temperature HPLC for Anomer Separation

This protocol is based on the principle of suppressing mutarotation to achieve baseline separation.[1]

• System Preparation:

  • HPLC System: A system capable of sub-ambient temperature control for the column compartment.

  • Column: Amino (-NH2) bonded silica column.

  • Mobile Phase: Prepare a pre-mixed and degassed solution of acetone and water. The optimal ratio may need to be determined empirically (e.g., start with 90:10 acetone:water).

  • Sample: Dissolve the ribofuranose anomeric mixture in water or the mobile phase at a concentration of ~10 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Equilibrate the column at a low temperature, starting at 0°C and decreasing incrementally (e.g., to -10°C or -15°C) until optimal resolution is achieved.

  • Detection: Refractive Index (RI) detector.

  • Injection Volume: 10-20 µL.

• Procedure:

  • Equilibrate the entire system, including the column and mobile phase, at the target temperature for at least 1 hour to ensure stability.

  • Inject the sample.

  • Monitor the chromatogram for the separation of anomeric peaks. The peak corresponding to the furanose anomers may appear after the pyranose forms.[1]

  • Adjust temperature downwards if separation is incomplete.

Protocol 2: Biocatalytic Separation of Acetylated Ribofuranosides

This protocol uses an enzyme to selectively deacetylate one anomer, allowing for subsequent separation by standard chromatography. This method has been shown to be highly efficient for separating O-aryl D-ribofuranoside anomers.[3]

• Materials:

  • Substrate: Peracetylated α,β-D-ribofuranoside mixture.

  • Enzyme: Immobilized lipase, such as Lipozyme® TL IM.

  • Solvent: Anhydrous organic solvent (e.g., diisopropyl ether).

  • Buffer: Phosphate buffer for pH control if required by the enzyme.

• Enzymatic Reaction:

  • Dissolve the peracetylated ribofuranoside mixture in the anhydrous solvent in a flask.

  • Add the immobilized lipase to the solution (e.g., a 1:1 weight ratio of enzyme to substrate).

  • Incubate the mixture with shaking at a controlled temperature (e.g., 45-50°C).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or HPLC. The reaction selectively deacetylates the C-5' acetoxy group of the α-anomer.[3]

• Workup and Purification:

  • Once the reaction has reached the desired conversion (e.g., ~50% to maximize recovery of both anomers), filter off the immobilized enzyme.

  • Wash the enzyme with the solvent and combine the filtrates.

  • Evaporate the solvent under reduced pressure.

  • The resulting mixture contains the unreacted, peracetylated β-anomer and the selectively deacetylated α-anomer.

  • Separate the two compounds using standard silica gel column chromatography, as their polarity difference is now significant enough for easy separation.

Biocatalytic Separation Workflow

The following diagram illustrates the key steps in the enzymatic separation of acetylated ribofuranose anomers.

Caption: Workflow for the biocatalytic separation of ribofuranose anomers.

Comparative Data on Purification Strategies

Purification Strategy	Typical Application	Advantages	Disadvantages	Reported Success/Selectivity
Low-Temperature HPLC	Analytical quantification, small-scale preparative	High resolution, direct separation of unmodified anomers	Requires specialized cooling equipment, may have limited loading capacity	Complete baseline separation of pyranose and furanose anomers is possible when mutarotation is suppressed.[1]
Chiral HPLC	Analytical and preparative separation of anomers and enantiomers	High selectivity, can be used for a wide range of carbohydrates, single-step separation.[4]	Chiral columns are expensive, method development can be time-consuming	Anomers and enantiomers of ribose and other monosaccharides separated in under 10 minutes.[2][7]
Biocatalytic Deacetylation	Preparative isolation of both anomers	High selectivity, mild reaction conditions, resulting products are easily separated by standard methods	Requires derivatization (acetylation), enzyme cost and stability can be a factor	Highly efficient selective deacetylation of the C-5' acetoxy group of only the α-anomer was achieved.[3]
Selective Crystallization	Large-scale industrial purification	Potentially low cost, scalable, yields high-purity product	Method is compound-specific, requires extensive screening of conditions, may result in loss of the non-crystallizing anomer to the mother liquor	Pure β-anomer of tetra-O-acetyl-L-ribofuranose obtained in 57% overall yield from a crude α/β mixture via recrystallization.[6]

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. O-Aryl α,β-d-ribofuranosides: synthesis & highly efficient biocatalytic separation of anomers and evaluation of their Src kinase inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US20040034213A1 - Process for producing a ribofuranose - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]

Reference Data & Comparative Studies

Illuminating the Molecular Architecture: A Comparative Guide to Confirming the Structure of 2-deoxy-D-ribofuranose 3,5-dibenzoate

For researchers, scientists, and professionals in drug development, the precise structural confirmation of synthetic intermediates is paramount. This guide provides a comparative analysis of analytical techniques used to elucidate the structure of 2-deoxy-D-ribofuranose 3,5-dibenzoate, a key building block in the synthesis of various nucleoside analogues.

The unequivocal determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. For a compound like 2-deoxy-D-ribofuranose 3,5-dibenzoate, which serves as a crucial precursor in the synthesis of therapeutic nucleosides, even minor ambiguities in its structure can have profound implications for the biological activity and safety of the final drug product. This guide delves into the primary analytical methodologies employed for its structural verification, presenting a comparative overview of their strengths and the data they provide.

Spectroscopic and Structural Elucidation Techniques

The principal methods for confirming the structure of 2-deoxy-D-ribofuranose 3,5-dibenzoate include Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography. Each technique offers a unique window into the molecular architecture, and their combined application provides a comprehensive and robust structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

¹H NMR Spectroscopy: This technique provides information on the number of different types of protons, their electronic environments, and their proximity to other protons. For 2-deoxy-D-ribofuranose 3,5-dibenzoate, the key signals to analyze are those of the furanose ring protons and the benzoate groups. The chemical shifts and coupling constants of the anomeric proton (H-1) are particularly diagnostic for determining the stereochemistry at the anomeric center.

¹³C NMR Spectroscopy: This method reveals the number of non-equivalent carbons and their chemical environments. The chemical shifts of the furanose ring carbons and the carbonyl carbons of the benzoate groups are key indicators of the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. The fragmentation pattern observed in the mass spectrum can also offer valuable clues about the molecule's structure. For 2-deoxy-D-ribofuranose 3,5-dibenzoate (C₁₉H₁₈O₆, Molecular Weight: 342.34 g/mol ), the molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ would be expected, confirming the overall molecular formula.[1] Fragmentation would likely involve the loss of the benzoate groups and fragments of the deoxyribose ring.

X-ray Crystallography

X-ray crystallography provides the most definitive structural information by determining the precise arrangement of atoms in a crystalline solid. This technique yields a three-dimensional model of the molecule, confirming bond lengths, bond angles, and stereochemistry with high precision. While a specific crystal structure for 2-deoxy-D-ribofuranose 3,5-dibenzoate is not publicly documented, it remains the gold standard for unambiguous structural confirmation if suitable crystals can be obtained.

Comparative Data Summary

The following table summarizes the expected and observed analytical data for 2-deoxy-D-ribofuranose and its derivatives, which can be used as a reference for the structural confirmation of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Analytical Technique	Parameter	2-deoxy-D-ribose (Reference)	2-deoxy-D-ribofuranose 3,5-dibenzoate (Expected)	Alternative Methods
¹H NMR	Chemical Shift (δ)	Anomeric proton (H-1): ~5.3 ppm (mixture of anomers)[2]	Anomeric proton (H-1): Shifted due to benzoate group; Aromatic protons: 7.0-8.5 ppm	2D NMR (COSY, HSQC, HMBC) for complete assignment
¹³C NMR	Chemical Shift (δ)	Furanose carbons: 60-100 ppm[2]	Furanose carbons: Shifted due to benzoylation; Carbonyl carbons: ~165-170 ppm	Solid-state NMR for crystalline samples
Mass Spectrometry	Molecular Ion	[M+H]⁺ = 135.06	[M+H]⁺ = 343.11	High-Resolution MS (HRMS) for exact mass determination
X-ray Cryst.	Unit Cell Dimensions	Not applicable	To be determined	Electron Diffraction for microcrystals

Experimental Protocols

Detailed experimental protocols are crucial for obtaining high-quality, reproducible data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to ensure the compound is fully dissolved and to avoid overlapping signals.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans and a longer relaxation delay are typically required compared to ¹H NMR.

• 2D NMR (Optional but Recommended): Perform COSY, HSQC, and HMBC experiments to establish proton-proton and proton-carbon correlations, which are invaluable for unambiguous assignment of all signals.

Mass Spectrometry Protocol (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile, often with a small amount of formic acid or ammonium acetate to promote ionization.

• Infusion: Introduce the sample solution into the ESI source of the mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in positive or negative ion mode. For structural confirmation, obtain high-resolution mass data to determine the elemental composition.

• Tandem MS (MS/MS): To obtain fragmentation information, select the molecular ion (or a prominent adduct) and subject it to collision-induced dissociation (CID) to generate a fragment ion spectrum.

Logical Workflow for Structural Confirmation

The process of confirming the structure of 2-deoxy-D-ribofuranose 3,5-dibenzoate follows a logical progression of analytical techniques.

Workflow for the structural confirmation of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Conclusion

The structural confirmation of 2-deoxy-D-ribofuranose 3,5-dibenzoate is a critical step in its use as a synthetic intermediate. A combination of NMR spectroscopy and mass spectrometry provides a high degree of confidence in the assigned structure. For absolute and unambiguous confirmation, particularly of the stereochemistry, X-ray crystallography is the definitive method. By following rigorous experimental protocols and a logical analytical workflow, researchers can ensure the quality and integrity of this important building block in drug discovery and development.

References

• 1. scbt.com [scbt.com]
• 2. 2-Deoxy-D-ribose(533-67-5) 1H NMR [m.chemicalbook.com]

A Comparative Guide to Protecting Groups for 2-deoxy-D-ribofuranose: The 3,5-Dibenzoate Strategy vs. Alternatives

For researchers, scientists, and drug development professionals engaged in the synthesis of nucleoside analogues and other modified carbohydrates, the selection of an appropriate protecting group strategy for the hydroxyl moieties of 2-deoxy-D-ribose is a critical determinant of synthetic success. This guide provides an objective comparison of 2-deoxy-D-ribofuranose 3,5-dibenzoate with other commonly employed protecting groups, supported by experimental data and detailed methodologies.

The strategic protection of the 3'- and 5'-hydroxyl groups of 2-deoxy-D-ribose is fundamental to achieving regioselectivity in subsequent glycosylation and other modification reactions. The choice of protecting group influences not only the stability of the sugar moiety under various reaction conditions but also the yield and stereochemical outcome of key synthetic steps. Here, we compare the performance of the classical 3,5-dibenzoate protection with prevalent alternatives, namely silyl ethers and acetates.

Performance Comparison of Protecting Groups

The selection of a protecting group is a trade-off between stability, ease of introduction and removal, and cost. The following table summarizes the key performance characteristics of 3,5-dibenzoate, tert-butyldimethylsilyl (TBDMS) ether, and acetate protecting groups for the 3- and 5-hydroxyls of 2-deoxy-D-ribofuranose.

Protecting Group	Introduction Conditions	Stability	Deprotection Conditions	Typical Yield (Introduction)	Typical Yield (Deprotection)	Key Advantages	Key Disadvantages
3,5-Dibenzoate	Benzoyl chloride, pyridine, 0 °C to RT	Stable to acidic conditions, mild base, and some oxidizing/reducing agents.	Strong basic conditions (e.g., NaOMe/MeOH, NH₃/MeOH).	>90%	>90%	Crystalline products, UV-active for easy detection, can influence stereoselectivity.	Harsh deprotection conditions may not be compatible with sensitive functional groups.
3,5-Di-O-TBDMS	TBDMS-Cl, imidazole, DMF, RT	Labile to acidic conditions and fluoride ions. Stable to basic and hydrogenolysis conditions.	Fluoride sources (e.g., TBAF, HF-Pyridine), acidic conditions (e.g., AcOH).	>95%	>95%	Mild deprotection, orthogonal to many other protecting groups.	Non-crystalline products, potential for silicon migration, higher cost.
3,5-Di-O-Acetate	Acetic anhydride, pyridine, 0 °C to RT	Labile to both acidic and basic conditions.	Mild basic conditions (e.g., K₂CO₃/MeOH), acidic conditions.	>95%	>95%	Inexpensive, easy to introduce.	Limited stability, less suitable for multi-step syntheses requiring diverse reaction conditions.

Experimental Protocols

Detailed methodologies for the introduction and removal of the compared protecting groups are provided below. These protocols are based on established procedures in carbohydrate chemistry.

Protocol 1: Synthesis of 2-deoxy-D-ribofuranose 3,5-dibenzoate

Materials:

• 2-deoxy-D-ribose

• Anhydrous pyridine

• Benzoyl chloride

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 2-deoxy-D-ribose (1.0 eq) in anhydrous pyridine at 0 °C under an inert atmosphere.

• Slowly add benzoyl chloride (2.2 eq) dropwise to the solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the mixture with DCM.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Protocol 2: Deprotection of 2-deoxy-D-ribofuranose 3,5-dibenzoate

Materials:

• 2-deoxy-D-ribofuranose 3,5-dibenzoate

• Anhydrous methanol

• Sodium methoxide (catalytic amount)

• Amberlite IR-120 (H⁺ form) resin

• Methanol

Procedure:

• Dissolve 2-deoxy-D-ribofuranose 3,5-dibenzoate (1.0 eq) in anhydrous methanol.

• Add a catalytic amount of sodium methoxide to the solution.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Neutralize the reaction mixture with Amberlite IR-120 (H⁺ form) resin.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield 2-deoxy-D-ribose.

Protocol 3: Synthesis of 3,5-di-O-tert-butyldimethylsilyl-2-deoxy-D-ribofuranose

Materials:

• 2-deoxy-D-ribose

• Anhydrous N,N-dimethylformamide (DMF)

• Imidazole

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 2-deoxy-D-ribose (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF at room temperature under an inert atmosphere.

• Add TBDMS-Cl (2.2 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 4: Deprotection of 3,5-di-O-tert-butyldimethylsilyl-2-deoxy-D-ribofuranose

Materials:

• 3,5-di-O-tert-butyldimethylsilyl-2-deoxy-D-ribofuranose

• Anhydrous tetrahydrofuran (THF)

• Tetrabutylammonium fluoride (TBAF) (1M solution in THF)

• Silica gel for column chromatography

Procedure:

• Dissolve the silyl-protected sugar (1.0 eq) in anhydrous THF.

• Add TBAF solution (2.2 eq) to the mixture at room temperature.

• Stir the reaction and monitor by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain 2-deoxy-D-ribose.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key conceptual workflows in the application of these protecting groups.

Caption: Workflow for the protection of 2-deoxy-D-ribose.

Caption: Deprotection strategies for modified 2'-deoxynucleosides.

Concluding Remarks

The choice between 3,5-dibenzoate and other protecting groups for 2-deoxy-D-ribofuranose is highly dependent on the overall synthetic strategy. The robustness of the benzoyl group makes it suitable for multi-step syntheses involving a variety of reaction conditions, and its crystalline nature can facilitate purification. However, the harsh basic conditions required for its removal limit its applicability in the presence of base-labile functionalities.

In contrast, silyl ethers, such as TBDMS, offer the significant advantage of mild and orthogonal deprotection conditions, which is crucial for the synthesis of complex molecules with diverse functional groups. The non-crystalline nature of silylated intermediates can, however, present purification challenges. Acetates, while economical, are generally reserved for simpler synthetic targets due to their limited stability.

Ultimately, a careful consideration of the planned synthetic route, including the nature of all functional groups present in the starting materials and intermediates, will guide the optimal choice of protecting group strategy.

A Spectroscopic Showdown: Differentiating Ribofuranose Dibenzoate Anomers

A detailed comparative analysis of the α and β anomers of 1-O-acetyl-2,3,5-tri-O-benzoyl-D-ribofuranose, a key intermediate in nucleoside synthesis, reveals distinct spectroscopic signatures. This guide provides researchers, scientists, and drug development professionals with the experimental data and protocols necessary to distinguish between these critical stereoisomers.

In the realm of carbohydrate chemistry and nucleoside analogue development, the precise stereochemistry at the anomeric center is paramount to biological activity. The α and β anomers of acylated ribofuranose derivatives, such as 1-O-acetyl-2,3,5-tri-O-benzoyl-D-ribofuranose, serve as fundamental building blocks. Their correct identification and separation are crucial steps in the synthesis of potential therapeutic agents. This guide offers a comprehensive spectroscopic comparison of these two anomers, presenting key differentiating features in their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Spectroscopic Data Comparison

The primary tool for the stereochemical assignment of these anomers is NMR spectroscopy. The chemical shift of the anomeric proton (H-1) is particularly diagnostic. In the β-anomer, the H-1 signal typically appears as a singlet or a narrow doublet at approximately 6.44 ppm.[1] The distinct chemical environments of the protons and carbons in the α and β configurations lead to unique spectral fingerprints.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃) of 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose [2]

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity
H-1	6.439	s
H-2	5.917	m
H-3	5.798	m
H-4	4.79	m
H-5, H-5'	4.523	m
Acetyl CH₃	2.002	s
Aromatic H	7.337 - 8.084	m

Table 2: ¹³C NMR Spectroscopic Data of Ribofuranose Dibenzoate Anomers

Carbon Assignment	Predicted β-Anomer Chemical Shift (δ, ppm)	Predicted α-Anomer Chemical Shift (δ, ppm)
C-1	~98-102	~92-96
C-2	~70-74	~70-74
C-3	~70-74	~70-74
C-4	~78-82	~78-82
C-5	~63-67	~63-67
Acetyl C=O	~169-171	~169-171
Benzoyl C=O	~164-166	~164-166
Acetyl CH₃	~20-22	~20-22
Aromatic C	~128-134	~128-134

Note: The above ¹³C NMR data is predicted based on typical chemical shifts for acylated furanoses and requires experimental verification.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

While NMR is the most definitive method, IR spectroscopy and mass spectrometry offer complementary data for characterization. The IR spectra of both anomers are expected to be very similar, showing characteristic absorptions for the ester carbonyl groups (around 1720-1740 cm⁻¹) and the C-O stretching vibrations. Subtle differences in the fingerprint region (below 1500 cm⁻¹) may exist due to the different spatial arrangements of the substituents.

Mass spectrometry of the anomers will yield identical molecular ion peaks, confirming the composition. Fragmentation patterns in techniques like MS/MS could potentially show differences reflecting the stereochemical variations, although this is often challenging for epimers.

Experimental Protocols

The synthesis of 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose is a well-established multi-step process starting from D-ribose. The following is a representative protocol. The synthesis of the α-anomer typically involves different reaction conditions or protecting group strategies to favor its formation.

Synthesis of 1-O-acetyl-2,3,5-tri-O-benzoyl-β-D-ribofuranose[3]

• Methylation of D-Ribose: D-ribose (5.0 g, 0.033 mol) is dissolved in 20 mL of methanolic HCl. The solution is stirred at 20°C for 3 hours.

• Benzoylation: The reaction mixture from the previous step is dissolved in 50 mL of pyridine. Benzoyl chloride (15 mL, 0.129 mol) is then added, and the solution is stirred at 10°C for 15 hours.

• Acetylation: The resulting product is dissolved in a mixture of 40 mL of glacial acetic acid and 5 mL (0.083 mol) of acetic anhydride. Concentrated sulfuric acid (3 mL) is added, and the solution is stirred at 10°C for 15 hours to yield the final product.

Spectroscopic Analysis Workflow

Caption: Workflow for the synthesis and spectroscopic comparison of ribofuranose dibenzoate anomers.

Conclusion

The definitive differentiation of ribofuranose dibenzoate anomers relies heavily on NMR spectroscopy, with the anomeric proton chemical shift serving as a key diagnostic marker. While IR and MS provide valuable confirmatory data, they are less conclusive for anomeric assignment. The experimental protocols and comparative data presented here serve as a valuable resource for researchers in the field of medicinal chemistry and drug development, enabling the confident synthesis and characterization of these vital carbohydrate building blocks. Further research is warranted to provide a complete set of spectroscopic data for the α-anomer to facilitate a more direct and comprehensive comparison.

References

• 1. 1-O-Acetyl-2,3,5-tri-O-benzoyl-beta-D-ribofuranose | Benchchem [benchchem.com]
• 2. beta-D-Ribofuranose 1-acetate 2,3,5-tribenzoate(6974-32-9) 1H NMR [m.chemicalbook.com]

"comparative analysis of synthesis routes for 2-deoxyribofuranose"

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthetic Strategies for a Key Building Block of Life.

2-Deoxyribofuranose, the central sugar component of deoxyribonucleic acid (DNA), is a critical building block in the synthesis of nucleoside analogues and other therapeutic agents. The efficient and stereocontrolled synthesis of this vital carbohydrate remains a significant focus in organic chemistry and drug development. This guide provides a comparative analysis of three prominent synthetic routes to 2-deoxyribofuranose and its enantiomers, starting from readily available monosaccharides: L-arabinose, 2-deoxy-D-ribose, and D-ribose. We present a summary of their performance, detailed experimental protocols, and a logical workflow diagram to aid in the selection of the most suitable method for your research needs.

Comparative Performance of Synthesis Routes

The choice of a synthetic route to 2-deoxyribofuranose is often dictated by factors such as the desired enantiomer, overall yield, number of steps, and the scalability of the process. The following table summarizes the key quantitative data for the three syntheses detailed in this guide.

Parameter	Synthesis from L-Arabinose	Synthesis from 2-Deoxy-D-ribose	Synthesis from D-Ribose
Starting Material	L-Arabinose	2-Deoxy-D-ribose	D-Ribose
Target Product	2-Deoxy-L-ribose	2-Deoxy-L-ribose	2-Deoxy-L-ribose derivatives
Overall Yield	49%	>30%	Not explicitly stated for final product
Number of Steps	6	4	Multi-step to precursor
Key Transformation	Radical rearrangement of a cyclic monothio ortho ester	Stereochemical inversion of hydroxyl groups	Radical-mediated deoxygenation and epimerization
Noteworthy Features	High overall yield; stereocontrolled	Chromatograph-free synthesis	Novel one-step deoxygenation and inversion

Logical Workflow of Synthesis Routes

The following diagram illustrates the conceptual flow of the three compared synthetic pathways, highlighting the starting materials, key intermediate stages, and the final products.

Caption: Comparative workflow of 2-deoxyribofuranose synthesis routes.

Experimental Protocols

The following sections provide detailed experimental methodologies for the key transformations in each of the discussed synthetic routes.

Synthesis of 2-Deoxy-L-ribose from L-Arabinose

This efficient six-step synthesis culminates in a radical rearrangement of a cyclic monothio ortho ester to yield 2-deoxy-L-ribose with a notable 49% overall yield. The key steps involve the formation of methyl L-arabinofuranoside, protection of hydroxyl groups, and the pivotal radical-mediated rearrangement.

Key Experimental Step: Radical Rearrangement

• Precursor Synthesis: The cyclic monothio ortho ester precursor is synthesized in five steps from L-arabinose.

• Radical Reaction: The precursor is then subjected to a radical rearrangement. A solution of the ethylthio ortho ester in toluene is heated, and a solution of tributyltin hydride and AIBN (azobisisobutyronitrile) in toluene is added via syringe pump over several hours.

• Work-up and Purification: After the reaction is complete, the solvent is evaporated, and the residue is purified by chromatography to yield the desired 2-deoxy-L-ribose triester.

• Final Deprotection: The triesters are then hydrolyzed to furnish 2-deoxy-L-ribose.

Synthesis of 2-Deoxy-L-ribose from 2-Deoxy-D-ribose

This four-step synthesis provides an efficient route to 2-deoxy-L-ribose from its more readily available enantiomer, 2-deoxy-D-ribose, with an overall yield exceeding 30%. A key advantage of this method is that it can be performed without the need for column chromatography for purification.

Experimental Workflow:

• Protection of the Aldehyde Group: 2-Deoxy-D-ribose is reacted with an alcohol (e.g., butanol) in the presence of an acid to form the corresponding 2-deoxy-1-O-alkyl-D-ribopyranoside, protecting the aldehyde as an acetal.

• Activation of Hydroxyl Groups: The 3- and 4-hydroxyl groups of the protected ribopyranoside are activated by reaction with an organic sulfonyl halide (e.g., p-toluenesulfonyl chloride) in the presence of a base like pyridine.

• Stereochemical Inversion: The activated di-sulfonate ester undergoes nucleophilic substitution with a metal salt of an organic acid, which proceeds with inversion of configuration at both the C3 and C4 positions.

• Deprotection: The resulting protected 2-deoxy-L-ribose derivative is then deprotected by consecutive reactions with acid and base to yield the final product, 2-deoxy-L-ribose.

Synthesis of 2-Deoxy-L-ribose Derivatives from D-Ribose

This innovative approach utilizes a unique radical-mediated reaction to achieve both deoxygenation at the C2 position and inversion of the stereochemistry from the D- to the L-form in a single key step.[1]

Key Experimental Step: Radical Deoxygenation and Epimerization

• Precursor Synthesis: An acyclic d-form carbohydrate precursor is synthesized from D-ribose.[1]

• Radical Reaction: This precursor undergoes a novel radical reaction that simultaneously removes the hydroxyl group at the C2 position and inverts the stereoconfiguration of the sugar from D to L.[1]

• Derivatization for Identification: To confirm the structure of the product, the reaction mixture is treated with 1,3-propanedithiol followed by benzoylation to afford a dithioacetal derivative, which can be characterized by X-ray crystallography.[1]

• Further Application: For synthetic applications, a diethyl thioacetal derivative can be formed, selectively protected with a benzoyl group, and then cyclized using N-iodosuccinimide to produce an ethyl S-L-2-deoxyriboside, a versatile synthon for the synthesis of various L-deoxyribonucleosides.[1]

References

• 1. Advances in Therapeutic L-Nucleosides and L-Nucleic Acids with Unusual Handedness | MDPI [mdpi.com]

A Comparative Guide to Purity Assessment of Synthetic 2-Deoxy-D-Ribofuranose 3,5-Dibenzoate

For Researchers, Scientists, and Drug Development Professionals

The purity of synthetic intermediates is a critical parameter in drug discovery and development, directly impacting the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of key analytical techniques for the purity assessment of synthetic 2-deoxy-D-ribofuranose 3,5-dibenzoate, a crucial building block in the synthesis of various nucleoside analogues. We present a comparative analysis of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), complete with detailed experimental protocols and supporting data.

Overview of Analytical Techniques

The selection of an appropriate analytical method for purity assessment depends on the specific requirements of the analysis, including the nature of the expected impurities, the desired level of sensitivity, and the need for structural elucidation.

• High-Performance Liquid Chromatography (HPLC) is a powerful separation technique widely used for the quantitative analysis of non-volatile and thermally labile compounds. For benzoylated sugars like 2-deoxy-D-ribofuranose 3,5-dibenzoate, HPLC with ultraviolet (UV) detection is particularly effective due to the strong UV absorbance of the benzoate groups.[1][2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed information about the chemical structure and purity of a compound. ¹H NMR is invaluable for confirming the identity of the main component and for detecting and quantifying impurities that have distinct proton signals.

• Mass Spectrometry (MS) is a highly sensitive technique used to determine the molecular weight of a compound and to identify and characterize impurities, even at trace levels. When coupled with a separation technique like liquid chromatography (LC-MS), it becomes a powerful tool for impurity profiling.

Comparative Data

The following table summarizes the key performance characteristics of HPLC, NMR, and MS for the purity assessment of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Feature	HPLC-UV	¹H NMR	LC-MS
Primary Use	Quantitative purity determination, separation of isomers	Structural confirmation, identification and quantification of major impurities	Impurity identification and profiling, molecular weight confirmation
Limit of Detection (LOD)	ng range	mg range (for routine analysis)	pg to fg range
Limit of Quantitation (LOQ)	ng range	~0.1% (for well-resolved signals)	pg to ng range
Resolution	High (excellent for isomeric separation)	Moderate (depends on spectral dispersion)	High (when coupled with HPLC)
Structural Information	Limited (retention time)	Extensive (chemical shifts, coupling constants)	High (molecular weight, fragmentation patterns)
Throughput	High	Moderate	Moderate to High

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for the analysis of benzoylated carbohydrates and can be adapted for specific laboratory conditions.

High-Performance Liquid Chromatography (HPLC)

This method is designed for the quantitative determination of the purity of 2-deoxy-D-ribofuranose 3,5-dibenzoate and the separation of potential impurities.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size)[2]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Sample dissolved in acetonitrile or a mixture of acetonitrile and water

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. The exact ratio may need to be optimized, but a starting point could be a gradient elution from 60% acetonitrile to 90% acetonitrile over 20 minutes.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • UV Detection: 230 nm (due to the benzoyl groups)

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Potential Impurities to Monitor:

• Mono-benzoylated species: Eluting earlier than the main peak.

• Regioisomers: May elute in close proximity to the main peak.

• Starting materials: 2-deoxy-D-ribose (will likely not be retained well under these conditions) and benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used for structural confirmation and to assess the presence of proton-containing impurities.

Instrumentation:

• NMR spectrometer (400 MHz or higher for better resolution)

Reagents:

• Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Structural Confirmation: Compare the obtained spectrum with the expected chemical shifts and coupling constants for 2-deoxy-D-ribofuranose 3,5-dibenzoate. Key signals include those for the anomeric proton, the furanose ring protons, and the aromatic protons of the benzoate groups.

  • Purity Assessment: Integrate the signals of the main compound and any impurity signals. The relative molar amounts can be determined from the integration values.

Expected ¹H NMR Signals (in CDCl₃):

• Aromatic protons of benzoate groups: ~7.4-8.1 ppm

• Anomeric proton (H-1): ~6.4 ppm

• H-3 and H-5 protons: ~5.5 and ~4.6 ppm respectively

• H-4 proton: ~4.4 ppm

• H-2 protons: ~2.5-2.8 ppm

Mass Spectrometry (MS)

LC-MS is employed for the identification and characterization of impurities based on their mass-to-charge ratio (m/z).

Instrumentation:

• Liquid chromatography system coupled to a mass spectrometer (e.g., Electrospray Ionization - ESI)

Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid or ammonium acetate (as mobile phase additives to enhance ionization)

Procedure:

• LC Separation: Use an HPLC method similar to the one described in section 3.1, but with LC-MS compatible mobile phase additives (e.g., 0.1% formic acid).

• MS Detection:

  • Ionization Mode: Positive ESI is typically suitable for detecting protonated molecules [M+H]⁺ or adducts with sodium [M+Na]⁺ or ammonium [M+NH₄]⁺.

  • Mass Range: Scan a mass range that includes the expected molecular weight of the product and potential impurities (e.g., m/z 100-600).

  • Tandem MS (MS/MS): For structural elucidation of unknown impurities, perform fragmentation of the parent ions to obtain characteristic fragment ions.

• Data Analysis: Identify the molecular weights of the main component and any co-eluting or separated impurities. The fragmentation patterns can help in proposing the structures of these impurities.

Expected Molecular Ion:

• The molecular formula of 2-deoxy-D-ribofuranose 3,5-dibenzoate is C₁₉H₁₈O₆.

• The expected monoisotopic mass is approximately 342.11 g/mol .

• Look for ions corresponding to [C₁₉H₁₈O₆+H]⁺ (m/z ~343.12) or [C₁₉H₁₈O₆+Na]⁺ (m/z ~365.10).

Visualizing the Workflow and Relationships

Diagrams created using Graphviz (DOT language) illustrate the experimental workflow and the logical relationship between the analytical techniques.

References

• 1. Sugar microanalysis by HPLC with benzoylation: improvement via introduction of a C-8 cartridge and a high efficiency ODS column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Protecting Groups in Nucleoside Synthesis: Benzoyl vs. The Alternatives

In the intricate world of nucleoside chemistry, the success of a synthetic strategy often hinges on the judicious choice of protecting groups. These temporary modifications to reactive functional groups prevent unwanted side reactions and ensure the desired chemical transformations occur with precision. Among the arsenal of protecting groups available to chemists, the benzoyl group has long been a stalwart for the protection of both hydroxyl and exocyclic amine functionalities in nucleoside and oligonucleotide synthesis. This guide provides a comprehensive comparison of the benzoyl protecting group with other commonly used alternatives, supported by experimental data and detailed protocols to aid researchers in selecting the optimal protecting group strategy for their specific needs.

At a Glance: Comparing Key Protecting Groups

The selection of a protecting group is a balancing act between stability during the synthetic route and the ease of removal under conditions that leave the target molecule intact. The following table summarizes the key characteristics of benzoyl and other frequently employed protecting groups in nucleoside synthesis.

Protecting Group	Abbreviation	Primary Use	Stability	Deprotection Conditions	Key Advantages
Benzoyl	Bz	Exocyclic amines (A, C, G), 2', 3', 5'-Hydroxyls	Stable to acidic and mild basic conditions.	Strong basic conditions (e.g., aqueous ammonia, methylamine).[1][2]	Robust, well-established, provides good crystallinity.
Acetyl	Ac	Exocyclic amines (A, C), 2', 3', 5'-Hydroxyls	Less stable than benzoyl to basic conditions.	Milder basic conditions than benzoyl (e.g., K2CO3 in methanol, dilute ammonia).[3][4]	More labile than benzoyl, useful for faster deprotection schemes.
Pivaloyl	Piv	2', 3', 5'-Hydroxyls	More stable than acetyl and benzoyl to a range of conditions.	Strong basic or acidic conditions, or reductive agents.[5]	High steric hindrance can offer selective protection of less hindered hydroxyls.
tert-Butyldimethylsilyl	TBDMS	2'-Hydroxyl	Stable to basic and mild acidic conditions.	Fluoride ions (e.g., TBAF, HF-Py).[6]	Orthogonal to acid- and base-labile groups, crucial for RNA synthesis.
4,4'-Dimethoxytrityl	DMT	5'-Hydroxyl	Stable to basic and neutral conditions.	Mild acidic conditions (e.g., trichloroacetic acid, dichloroacetic acid).[7][8]	Acid lability allows for iterative deprotection in solid-phase synthesis; the released cation can be used to monitor reaction yield.[7]

Performance Under Pressure: A Deeper Dive into Protecting Group Stability and Lability

The concept of "orthogonal protection" is paramount in complex multi-step syntheses, allowing for the selective removal of one protecting group in the presence of others.[9] This is particularly critical in oligonucleotide synthesis where different functional groups on the nucleoside must be unmasked at specific stages.

The benzoyl group is considered a robust protecting group, particularly for the exocyclic amines of deoxyadenosine and deoxycytidine.[10] Its removal typically requires treatment with concentrated aqueous ammonia at elevated temperatures for several hours. While this ensures its stability throughout the synthetic steps, these harsh deprotection conditions can be detrimental to sensitive oligonucleotides.

In contrast, other acyl groups like phenoxyacetyl (PAC) and acetyl (Ac) are more labile and can be removed under milder basic conditions, which is advantageous for the synthesis of delicate RNA molecules.[3][11] For instance, the use of a mixture of aqueous methylamine and ammonium hydroxide (AMA) can significantly reduce deprotection times.[4] However, the increased lability of these groups may compromise their stability during certain synthetic manipulations.

Silyl ethers, such as the TBDMS group, are invaluable for the protection of the 2'-hydroxyl group in RNA synthesis. Their stability to both acidic and basic conditions, coupled with their selective cleavage by fluoride ions, makes them orthogonally compatible with the acid-labile 5'-O-DMT group and the base-labile acyl groups on the nucleobases.[6]

The DMT group is the cornerstone of automated solid-phase oligonucleotide synthesis due to its selective protection of the 5'-hydroxyl group and its facile removal under mild acidic conditions.[7][12] The steric bulk of the DMT group plays a crucial role in directing its reaction to the more accessible primary 5'-hydroxyl.[12]

In the Lab: Experimental Protocols

The following protocols provide detailed methodologies for the introduction and removal of the benzoyl protecting group, offering a practical guide for researchers.

Protocol 1: N-Benzoylation of 2'-Deoxyadenosine

This procedure outlines the "transient protection" method for the selective N-benzoylation of 2'-deoxyadenosine.

Materials:

• 2'-Deoxyadenosine

• Anhydrous Pyridine

• Trimethylsilyl chloride (TMSCl)

• Benzoyl chloride (BzCl)

• Ice-cold aqueous sodium bicarbonate

• Ammonia solution

• Silica gel for column chromatography

Procedure:

• Co-evaporate 2'-deoxyadenosine with anhydrous pyridine to remove residual water and dissolve in anhydrous pyridine.

• Cool the solution in an ice bath and add trimethylsilyl chloride (TMSCl) dropwise. Stir the reaction mixture at room temperature to allow for the formation of the silylated intermediate.

• Cool the reaction mixture again in an ice bath and add benzoyl chloride dropwise. Continue stirring at room temperature.

• After the reaction is complete (monitored by TLC), quench the reaction by adding ice-cold water.

• Add ammonia solution to hydrolyze the silyl ethers and O-benzoyl esters.

• Evaporate the solvent under reduced pressure.

• Purify the resulting N6-benzoyl-2'-deoxyadenosine by silica gel column chromatography.[13]

Protocol 2: Deprotection of Benzoyl Groups from a Synthetic Oligonucleotide

This protocol describes the standard method for the removal of benzoyl and other acyl protecting groups from a synthetic oligonucleotide after solid-phase synthesis.

Materials:

• CPG-bound synthetic oligonucleotide

• Concentrated aqueous ammonium hydroxide

• Ethanol

Procedure:

• Transfer the CPG support with the synthesized oligonucleotide to a sealed vial.

• Add a mixture of concentrated aqueous ammonium hydroxide and ethanol (e.g., 3:1 v/v).

• Seal the vial tightly and heat at a specified temperature (e.g., 55 °C) for an extended period (e.g., 12-16 hours).

• After cooling to room temperature, carefully open the vial and transfer the supernatant containing the deprotected oligonucleotide to a new tube.

• Wash the CPG support with a mixture of ethanol and water to recover any remaining product.

• Combine the supernatants and evaporate to dryness to obtain the crude deprotected oligonucleotide.

Visualizing the Strategy: Workflows and Relationships

Diagrams created using the DOT language provide a clear visual representation of the concepts and processes involved in protected nucleoside synthesis.

Caption: General workflow for oligonucleotide synthesis.

Caption: Structures of common protecting groups.

Caption: Orthogonal deprotection strategy.

References

• 1. academic.oup.com [academic.oup.com]
• 2. snorrisi.hi.is [snorrisi.hi.is]
• 3. books.rsc.org [books.rsc.org]
• 4. glenresearch.com [glenresearch.com]
• 5. Benzoyl and pivaloyl as efficient protecting groups for controlled enzymatic synthesis of DNA and XNA oligonucleotides - Research - Institut Pasteur [research.pasteur.fr]
• 6. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 7. atdbio.com [atdbio.com]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]
• 10. diva-portal.org [diva-portal.org]
• 11. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 12. researchgate.net [researchgate.net]
• 13. books.rsc.org [books.rsc.org]

Unveiling the Stereochemical Nuances: A Comparative Analysis of α- and β-Anomers of 2-deoxy-D-ribofuranose 3,5-dibenzoate

For researchers and professionals in drug development and organic synthesis, a precise understanding of the stereochemistry of carbohydrate derivatives is paramount. This guide provides a detailed comparison of the characterization data for the α- and β-anomers of 2-deoxy-D-ribofuranose 3,5-dibenzoate, crucial intermediates in the synthesis of nucleoside analogues and other therapeutics. The distinct spatial arrangement of the anomeric hydroxyl group in these isomers leads to significant differences in their physical and spectroscopic properties.

Comparative Characterization Data

The differentiation and characterization of the α- and β-anomers of 2-deoxy-D-ribofuranose 3,5-dibenzoate are primarily achieved through the analysis of their physical constants and spectroscopic data. The following table summarizes the key experimental data for the two anomers, providing a clear basis for their identification and comparison.

Property	α-Anomer (Crystalline)	β-Anomer (Syrup)
Melting Point (°C)	93-94	-
Specific Optical Rotation ([α]²⁰D)	+86.8° (c 1.0, chloroform)	-23.5° (c 1.2, chloroform)

Experimental Protocols

The successful synthesis and separation of the individual anomers are critical for their use in further chemical transformations. A detailed experimental protocol for the preparation and characterization of these compounds is outlined below.

Synthesis of an Anomeric Mixture of 2-deoxy-D-ribofuranose 3,5-dibenzoate

A solution of 2-deoxy-D-ribose in pyridine is treated with benzoyl chloride at a controlled temperature. The reaction mixture is then processed to isolate the crude product, which is a mixture of the α- and β-anomers of 2-deoxy-D-ribofuranose 3,5-dibenzoate.

Separation of the Anomers

The separation of the anomeric mixture is achieved through fractional crystallization. The crude mixture is dissolved in a suitable solvent system, such as ethanol-petroleum ether. The α-anomer, being crystalline, selectively precipitates from the solution upon cooling, while the β-anomer remains in the mother liquor as a syrup.

Characterization Methods

• Melting Point: The melting point of the crystalline α-anomer is determined using a standard melting point apparatus.

• Optical Rotation: The specific optical rotation of both anomers is measured using a polarimeter with a sodium D-line light source at 20°C. The samples are dissolved in chloroform at a specified concentration.

Anomeric Relationship

The relationship between the α- and β-anomers is defined by the stereochemistry at the anomeric carbon (C1). This structural difference is the basis for their distinct physical and spectroscopic properties.

Caption: Synthesis, separation, and characterization workflow for the anomers.

A Comparative Guide to the Synthesis of 2-Deoxyribofuranose: A Cost-Benefit Analysis

For researchers, scientists, and drug development professionals, the efficient and cost-effective synthesis of 2-deoxyribofuranose, a cornerstone of DNA and various antiviral nucleoside analogues, is a critical consideration. This guide provides an objective comparison of prevalent chemical and enzymatic synthesis methods, supported by available experimental data, to inform strategic decisions in research and production.

The synthesis of 2-deoxyribofuranose, a deceptively simple molecule, presents several challenges, including the control of stereochemistry and the need for protecting group manipulations. Over the years, a variety of chemical and enzymatic approaches have been developed, each with its own set of advantages and disadvantages in terms of cost, yield, scalability, and environmental impact. This analysis delves into the specifics of these methods to provide a clear comparison for laboratory and industrial applications.

Chemical Synthesis Methods: A Multi-Route Landscape

Chemical synthesis offers a range of strategies starting from readily available and relatively inexpensive monosaccharides. The most common starting materials include D-ribose, L-arabinose, and 2-deoxy-D-ribose itself for the synthesis of its L-enantiomer.

Synthesis from D-Ribose

One established route to L-2-deoxyribose begins with the more abundant D-ribose. A notable multi-step synthesis involves the protection of the 5-hydroxyl group, reduction, peracetylation, deprotection, and a Swern oxidation, culminating in the desired product.[1] While this method is well-documented, it involves several steps which can impact the overall yield and cost. An example of such a synthesis reports an overall yield of 39% over six steps.[1]

Synthesis from L-Arabinose

L-arabinose, another readily available starting material, provides a more direct route to L-2-deoxyribose. A reported efficient synthesis involves the conversion of L-arabinose to an ethylthio ortho ester, followed by a radical rearrangement to yield the desired 2-deoxy-L-ribose triester. This six-step process has been reported to achieve an overall yield of 49%.[2] Another patented method starting from L-arabinose involves bromination, elimination, addition, and deprotection steps, and is suggested to be suitable for large-scale industrial production due to the use of cheaper reagents and milder reaction conditions.[3]

Synthesis from 2-Deoxy-D-Ribose

For the synthesis of the non-natural L-enantiomer, 2-deoxy-L-ribose, an "economic" method starting from its readily available D-enantiomer has been patented.[4] This four-step process includes protection, activation of the 3- and 4-hydroxyl groups, inversion, and deprotection. The key advantage of this method is the potential for a more cost-effective production of the L-form.[4]

Enzymatic and Chemoenzymatic Synthesis: The Green Chemistry Approach

Enzymatic methods have emerged as a powerful alternative to traditional chemical synthesis, offering high regio- and stereoselectivity under mild reaction conditions. These methods often circumvent the need for complex protection and deprotection steps, leading to shorter reaction sequences and potentially lower costs and environmental impact.

A prominent enzymatic approach involves the use of nucleoside phosphorylases (NPs). These enzymes can catalyze the reversible phosphorolysis of a nucleoside to generate 2-deoxyribose-1-phosphate, which can then be used to synthesize other nucleosides. This method is particularly useful for the synthesis of nucleoside analogues. While specific industrial-scale cost data for enzymes can be proprietary, the high efficiency and specificity of enzymatic reactions can lead to significant cost savings in terms of reduced downstream processing and waste generation.

One-pot chemoenzymatic transformations have also been developed, for instance, converting D-ribose into pyrimidine and purine nucleosides through the intermediate formation of α-D-pentofuranose 1-phosphates.

Cost-Benefit Analysis: A Comparative Overview

To facilitate a clear comparison, the following tables summarize the key quantitative data for the different synthesis methods. It is important to note that a direct head-to-head comparison is challenging due to variations in reporting standards and the proprietary nature of some industrial processes. The cost of reagents is based on currently available market prices and can fluctuate.

Table 1: Comparison of Chemical Synthesis Methods for 2-Deoxyribofuranose

Starting Material	Key Steps	Overall Yield (%)	Number of Steps	Key Reagents	Starting Material Cost (per kg)	Key Reagent Cost
D-Ribose	Protection, Reduction, Acetylation, Deprotection, Swern Oxidation	39[1]	6[1]	Trityl chloride, Sodium borohydride, Acetic anhydride, Oxalyl chloride, DMSO, Triethylamine	~$40 - $100	Varies
L-Arabinose	Ortho ester formation, Radical rearrangement, Hydrolysis	49[2]	6[2]	Ethanethiol, Tributyltin hydride, AIBN	~$145 - $865[5][6]	Tributyltin hydride: ~ 500/kg[7]
2-Deoxy-D-ribose	Protection, Activation, Inversion, Deprotection	Not explicitly stated in patent, but described as "economic"[4]	4[4]	p-Toluenesulfonyl chloride, Potassium benzoate	~$200 - $500	p-Toluenesulfonyl chloride: ~$250/kg

Table 2: Cost of Selected Reagents

Reagent	Price (per kg)
L-(+)-Arabinose	$145 - $865[5][6]
Tributyltin Hydride	~$12,000[8]
2,2'-Azobisisobutyronitrile (AIBN)	~$500[7]
p-Toluenesulfonyl chloride	~$250
Oxalyl chloride	Varies significantly with purity and supplier
Dimethyl sulfoxide (DMSO)	Varies significantly with purity and supplier
Triethylamine	Varies significantly with purity and supplier

Experimental Protocols: A Glimpse into the Lab

Providing detailed, universally applicable experimental protocols is challenging as optimal conditions can vary. However, the following outlines represent the key steps described in the literature.

General Protocol for Swern Oxidation (as part of the synthesis from D-Ribose)

The Swern oxidation is a common method for oxidizing primary alcohols to aldehydes under mild conditions.[9][10][11]

• Activation of DMSO: A solution of oxalyl chloride in a suitable solvent (e.g., dichloromethane) is cooled to a low temperature (typically -78 °C). Dimethyl sulfoxide (DMSO) is then added dropwise.

• Alcohol Addition: The alcohol substrate, dissolved in a suitable solvent, is added to the activated DMSO mixture.

• Base Addition: A hindered base, such as triethylamine, is added to the reaction mixture to facilitate the elimination reaction.

• Quenching and Work-up: The reaction is quenched, and the product is extracted and purified, typically by chromatography.

Visualization of Synthesis Pathways

To better illustrate the logical flow of the synthesis methods, the following diagrams are provided.

Caption: Chemical synthesis pathway from D-Ribose to L-2-Deoxyribose.

Caption: Chemical synthesis pathway from L-Arabinose to L-2-Deoxyribose.

Caption: General workflow for enzymatic synthesis of nucleoside analogues.

Conclusion: Choosing the Optimal Path

The selection of an optimal synthesis method for 2-deoxyribofuranose is a multifaceted decision that depends on the specific requirements of the project.

• For large-scale, cost-sensitive production of L-2-deoxyribose , the synthesis from L-arabinose appears promising due to its relatively high overall yield and the use of a readily available starting material. The patented "economic" method from 2-deoxy-D-ribose also warrants consideration, although specific yield data is not publicly available.

• For laboratory-scale synthesis and the production of diverse nucleoside analogues , enzymatic methods offer significant advantages in terms of selectivity, milder reaction conditions, and potentially fewer purification steps.

• The synthesis from D-ribose , while well-established, may be less economically viable for large-scale production due to the number of steps and the associated costs of reagents and purification.

Further research and process optimization are continually refining these methods. A thorough techno-economic analysis, considering not only the cost of raw materials but also process efficiency, waste disposal, and capital investment, is crucial for making an informed decision for any industrial application. The data and workflows presented in this guide provide a solid foundation for initiating such an analysis.

References

• 1. WO1998039347A2 - Synthesis of l-ribose and 2-deoxy l-ribose - Google Patents [patents.google.com]
• 2. chem.ucla.edu [chem.ucla.edu]
• 3. CN102108089A - Preparation method of 2-deoxy-L-ribose - Google Patents [patents.google.com]
• 4. EP1556396A1 - Method for producing 2-deoxy-l-ribose - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]
• 6. agscientific.com [agscientific.com]
• 7. dir.indiamart.com [dir.indiamart.com]
• 8. indiamart.com [indiamart.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Swern Oxidation | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Safety & Regulatory Compliance

Navigating the Disposal of Ribofuranose, 2-deoxy-3,5-dibenzoate: A Guide for Laboratory Professionals

For immediate reference, treat Ribofuranose, 2-deoxy-3,5-dibenzoate as a chemical waste product. Do not dispose of it down the drain. This guide provides essential safety and logistical information for the proper disposal of Ribofuranose, 2-deoxy-3,5-dibenzoate, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure you are wearing appropriate Personal Protective Equipment (PPE), including:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the potential for inhalation of any dust or aerosols.

Summary of Key Chemical Safety Information

The following table summarizes known hazard information for related compounds, which should be considered indicative for Ribofuranose, 2-deoxy-3,5-dibenzoate.

Property	Value	Source/Compound
Appearance	White to off-white crystalline powder	2-Deoxy-D-ribose, Benzoic Acid
Primary Hazards	May cause eye, skin, and respiratory tract irritation.	2-Deoxy-D-ribose, Benzoic Acid
Incompatible Materials	Strong oxidizing agents.	2-Deoxy-D-ribose
Hazardous Decomposition	Carbon monoxide and carbon dioxide upon combustion.	2-Deoxy-D-ribose

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• All materials contaminated with Ribofuranose, 2-deoxy-3,5-dibenzoate, including unused product, reaction byproducts, and contaminated labware (e.g., filter paper, pipette tips), must be collected in a designated hazardous waste container.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "Ribofuranose, 2-deoxy-3,5-dibenzoate," and any known hazard symbols (an irritant symbol is recommended as a precaution).

2. Waste Container Management:

• Use a container that is chemically compatible and can be securely sealed.

• Do not overfill the container. Leave adequate headspace to allow for expansion and to prevent spills.

• Store the sealed container in a designated, well-ventilated, and secure satellite accumulation area, away from incompatible materials.

3. Professional Disposal:

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

• Provide the disposal contractor with all available information regarding the waste, including the chemical name and any known hazards.

• The most probable method of disposal for this type of organic chemical waste is high-temperature incineration at a permitted hazardous waste facility.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Ribofuranose, 2-deoxy-3,5-dibenzoate in a laboratory setting.

Disposal workflow for Ribofuranose, 2-deoxy-3,5-dibenzoate.

Essential Safety and Handling Guidance for Ribofuranose, 2-deoxy, 3,5-dibenzoate

Disclaimer: A specific Safety Data Sheet (SDS) for Ribofuranose, 2-deoxy, 3,5-dibenzoate could not be located in the available resources. The following information is based on the safety data for a structurally similar compound, 2-Deoxy-2,2-difluoro-D-ribofuranose-3,5-dibenzoate, and general laboratory safety protocols for handling solid chemical compounds. This guidance should be used for informational purposes only, and a comprehensive, substance-specific risk assessment should be conducted by qualified personnel before handling this chemical.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety when handling Ribofuranose, 2-deoxy, 3,5-dibenzoate. The following table summarizes the recommended PPE.

Protection Type	Specific PPE Requirement	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields or a face shield.	To protect against splashes and airborne particles.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).	To prevent skin absorption of the chemical.
Body Protection	A laboratory coat or a disposable, solid-front lab suit with tight-fitting cuffs.	To protect skin and clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator.	To prevent inhalation of dust particles, especially when handling the powder.
Foot Protection	Closed-toe shoes.	To protect feet from spills.

Operational and Disposal Plans

Safe handling, storage, and disposal are critical for laboratory safety and environmental protection.

Aspect	Procedure
Handling	Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation and inhalation of dust.[1] Avoid contact with skin and eyes.[1]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from incompatible materials such as strong oxidizing agents.
Spill Cleanup	For a solid spill, gently cover the material with an absorbent pad to prevent dust from becoming airborne. Carefully collect the spilled material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.
Waste Disposal	Dispose of waste in a clearly labeled, sealed, and puncture-resistant container. All contaminated labware, absorbent paper, and used PPE should be collected as hazardous waste. Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocol: General Handling of a Powdered Chemical Compound

This protocol outlines the basic steps for safely handling a powdered chemical like Ribofuranose, 2-deoxy, 3,5-dibenzoate in a laboratory setting.

• Preparation:

  • Ensure all necessary PPE is worn correctly.

  • Verify that the chemical fume hood is functioning properly.

  • Prepare all necessary equipment (spatulas, weigh boats, glassware) within the fume hood.

  • Have spill cleanup materials readily available.

• Weighing the Compound:

  • Tare a clean, dry weigh boat on an analytical balance.

  • Carefully transfer the desired amount of the powdered chemical from its storage container to the weigh boat using a clean spatula.

  • Avoid generating dust. If dust is generated, ensure it is contained within the fume hood.

  • Record the exact weight of the compound.

• Dissolving the Compound:

  • Transfer the weighed powder to a suitable flask or beaker.

  • Add the appropriate solvent slowly while stirring to dissolve the compound.

  • Ensure the container is properly labeled with the chemical name, concentration, solvent, and date.

• Post-Handling:

  • Clean all equipment that came into contact with the chemical.

  • Dispose of any contaminated materials (weigh boats, gloves, etc.) in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after completing the work and before leaving the laboratory.

Visual Workflow for Chemical Handling

Caption: General workflow for handling a powdered chemical in a laboratory setting.

References

• 1. echemi.com [echemi.com]